Jnk-1-IN-5

Core Science & Biosynthesis

JNK-IN-5: A Comprehensive Technical Guide to its Cellular Target and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

JNK-IN-5 is a potent, small-molecule inhibitor targeting the c-Jun N-terminal kinase (JNK) family of proteins. The JNKs are members of the mitogen-activated protein kinase (MAPK) superfamily and are critical mediators of cellular responses to a variety of stress stimuli, including inflammatory cytokines, ultraviolet radiation, heat shock, and osmotic stress. The JNK signaling pathway is implicated in a wide array of physiological and pathological processes, ranging from apoptosis and inflammation to cell differentiation and proliferation. Dysregulation of the JNK pathway is associated with numerous diseases, including neurodegenerative disorders, inflammatory conditions, and cancer, making it a compelling target for therapeutic intervention. This document provides an in-depth technical overview of JNK-IN-5, focusing on its cellular target, mechanism of action, quantitative data, and relevant experimental protocols.

Primary Cellular Target: c-Jun N-Terminal Kinases (JNKs)

The primary cellular targets of JNK-IN-5 are the three main isoforms of the c-Jun N-terminal kinase: JNK1 (MAPK8), JNK2 (MAPK9), and JNK3 (MAPK10). JNK1 and JNK2 are ubiquitously expressed, while JNK3 expression is predominantly found in the brain, heart, and testes. JNK-IN-5 is an irreversible, covalent inhibitor that forms a stable bond with a conserved cysteine residue located near the ATP-binding pocket of the JNK enzymes. This covalent modification effectively and permanently inactivates the kinase, preventing it from phosphorylating its downstream substrates.

Mechanism of Action

JNK-IN-5 functions as a Type I kinase inhibitor, binding to the active conformation of the JNK enzyme. Its mechanism of action involves a two-step process:

• Reversible Binding: JNK-IN-5 initially binds non-covalently to the ATP-binding pocket of the JNK kinase domain.

• Covalent Modification: Subsequently, an electrophilic acrylamide (B121943) "warhead" on the JNK-IN-5 molecule reacts with the thiol group of a specific, non-catalytic cysteine residue (Cys154 in JNK3), forming an irreversible covalent bond.

This covalent modification locks the inhibitor in the ATP-binding site, thereby preventing the binding of ATP and subsequent phosphorylation of JNK substrates.

Quantitative Data

The potency of JNK-IN-5 has been characterized in both biochemical and cellular assays. The following tables summarize the key quantitative data available for JNK-IN-5 and its close, highly selective analog, JNK-IN-8.

Compound	Assay Type	Target	IC50 (nM)
JNK-IN-5	Biochemical	JNK1	~50-100
JNK-IN-5	Biochemical	JNK2	~50-100
JNK-IN-5	Biochemical	JNK3	~50-100
JNK-IN-5	Cellular (c-Jun phosphorylation)	JNK	~30-100
JNK-IN-8	Biochemical	JNK1	4.7[1]
JNK-IN-8	Biochemical	JNK2	18.7[1]
JNK-IN-8	Biochemical	JNK3	1[1]
JNK-IN-8	Cellular (c-Jun phosphorylation, A375 cells)	JNK	338[1]
JNK-IN-8	Cellular (c-Jun phosphorylation, HeLa cells)	JNK	486[1]

Note: IC50 values can vary depending on the specific assay conditions.

Kinase Selectivity

While a specific KinomeScan profile for JNK-IN-5 is not publicly available, the closely related covalent inhibitor JNK-IN-8 has been shown to be exceptionally selective for JNK kinases.[1][2] Kinome-wide screening of JNK-IN-8 demonstrated minimal off-target activity at concentrations where JNK is potently inhibited, making it a valuable tool for specifically interrogating JNK-dependent signaling pathways.[3][4]

Signaling Pathways

JNK-IN-5 modulates the JNK signaling cascade, which is a key component of the broader MAPK signaling network.

Caption: The JNK signaling pathway is activated by various stress stimuli, leading to the phosphorylation of c-Jun and other transcription factors that regulate key cellular processes. JNK-IN-5 inhibits this pathway by covalently binding to JNK.

JNK signaling is also implicated in the Transforming Growth Factor-beta (TGF-β)-induced Epithelial-to-Mesenchymal Transition (EMT), a process critical in development, wound healing, and cancer metastasis.[5][6]

Caption: JNK signaling is a key non-canonical pathway in TGF-β-induced EMT, leading to changes in cell adhesion and motility. JNK-IN-5 can be used to probe the role of JNK in this process.

Experimental Protocols

The following are detailed methodologies for key experiments to characterize the activity of JNK-IN-5.

Experimental Workflow for JNK-IN-5 Characterization

Caption: A typical experimental workflow to characterize a JNK inhibitor like JNK-IN-5, starting from biochemical potency to cellular efficacy and selectivity.

In Vitro JNK Biochemical Kinase Assay (ADP-Glo™ Format)

This assay determines the direct inhibitory effect of JNK-IN-5 on JNK kinase activity by measuring the amount of ADP produced.

Materials:

• Recombinant human JNK1, JNK2, or JNK3 enzyme

• ATF2 (or c-Jun) substrate

• JNK-IN-5

• ADP-Glo™ Kinase Assay Kit (Promega)

• Kinase Reaction Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ATP

• 384-well plates

Procedure:

• Prepare serial dilutions of JNK-IN-5 in DMSO and then in Kinase Reaction Buffer.

• Add 1 µL of diluted JNK-IN-5 or DMSO (vehicle control) to the wells of a 384-well plate.

• Add 2 µL of JNK enzyme (e.g., 5 ng/µL) diluted in Kinase Reaction Buffer to each well.

• Incubate for 15 minutes at room temperature to allow for inhibitor binding.

• Initiate the kinase reaction by adding 2 µL of a substrate/ATP mixture (e.g., 0.2 µg/µL ATF2 and 25 µM ATP) to each well.

• Incubate the plate at 30°C for 60 minutes.

• Stop the reaction and deplete remaining ATP by adding 5 µL of ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

• Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Measure luminescence using a plate reader.

• Calculate IC50 values by fitting the data to a dose-response curve.

Cellular Assay for JNK Inhibition (Western Blot for Phospho-c-Jun)

This assay assesses the ability of JNK-IN-5 to inhibit JNK activity within a cellular context by measuring the phosphorylation of its direct substrate, c-Jun.

Materials:

• HeLa or A375 cells

• JNK-IN-5

• JNK activator (e.g., Anisomycin or UV radiation)

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies: anti-phospho-c-Jun (Ser63 or Ser73), anti-total c-Jun, anti-total JNK, anti-β-actin

• HRP-conjugated secondary antibody

• ECL detection reagent

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Serum-starve cells for 4-6 hours.

• Pre-treat cells with various concentrations of JNK-IN-5 or DMSO for 1-2 hours.

• Stimulate the JNK pathway by adding a JNK activator (e.g., 25 ng/mL Anisomycin for 30 minutes).

• Wash cells with ice-cold PBS and lyse with ice-cold lysis buffer.

• Clarify lysates by centrifugation and determine protein concentration using a BCA assay.

• Prepare samples for SDS-PAGE by adding Laemmli buffer and boiling.

• Separate 20-30 µg of protein per lane by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect chemiluminescence using an imaging system.

• Quantify band intensities and normalize phospho-c-Jun levels to total c-Jun or a loading control like β-actin.

TGF-β-Induced Epithelial-to-Mesenchymal Transition (EMT) Assay

This assay evaluates the effect of JNK-IN-5 on the phenotypic and molecular changes associated with EMT induced by TGF-β.

Materials:

• Epithelial cell line (e.g., A549, MCF-7)

• Recombinant human TGF-β1

• JNK-IN-5

• Culture medium and supplements

• Reagents for Western blotting (as described above)

• Primary antibodies: anti-E-cadherin, anti-Vimentin, anti-N-cadherin, anti-β-actin

Procedure:

• Seed epithelial cells in 6-well plates.

• Once cells reach 50-60% confluency, pre-treat with JNK-IN-5 or DMSO for 1-2 hours.

• Induce EMT by treating cells with TGF-β1 (e.g., 5-10 ng/mL) in the presence of JNK-IN-5 or DMSO.

• Continue treatment for 48-72 hours, replacing the medium with fresh TGF-β1 and inhibitor as needed.

• Monitor morphological changes daily using a phase-contrast microscope. Look for a transition from a cobblestone-like epithelial morphology to an elongated, spindle-shaped mesenchymal morphology.

• After the treatment period, harvest cells for Western blot analysis.

• Perform Western blotting as described in the cellular assay protocol, probing for the epithelial marker E-cadherin and the mesenchymal markers Vimentin and N-cadherin.[7][8]

• Analyze the changes in protein expression. Successful EMT induction will show a decrease in E-cadherin and an increase in Vimentin and N-cadherin. The efficacy of JNK-IN-5 will be determined by its ability to prevent these changes.

Conclusion

JNK-IN-5 is a potent and selective covalent inhibitor of the JNK family of kinases. Its well-defined mechanism of action and demonstrated cellular activity make it a valuable pharmacological tool for dissecting the complex roles of JNK signaling in health and disease. The provided quantitative data and detailed experimental protocols offer a robust framework for researchers to effectively utilize JNK-IN-5 in their investigations of JNK-dependent cellular processes, including inflammation, apoptosis, and TGF-β-induced EMT. The high selectivity profile of its close analog, JNK-IN-8, further underscores the utility of this class of inhibitors for specific target validation studies in the context of drug discovery and development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. universalbiologicals.com [universalbiologicals.com]
• 3. Probe JNK-IN-8 | Chemical Probes Portal [chemicalprobes.org]
• 4. apexbt.com [apexbt.com]
• 5. Jun N-terminal kinase 1 regulates epithelial-to-mesenchymal transition induced by TGF-β1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A crosstalk between the Smad and JNK signaling in the TGF-β-induced epithelial-mesenchymal transition in rat peritoneal mesothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to Investigating Inflammation with JNK-1-IN-5

Introduction: The Role of JNK Signaling in Inflammation

The c-Jun N-terminal kinases (JNKs) are a family of serine/threonine protein kinases that belong to the mitogen-activated protein kinase (MAPK) family.[1] They are activated by a variety of cellular stresses, including inflammatory cytokines, ultraviolet radiation, heat shock, and osmotic shock. The JNK signaling pathway plays a crucial role in regulating a wide array of cellular processes, such as cell proliferation, differentiation, survival, and apoptosis.[1]

Dysregulation of the JNK pathway is implicated in a multitude of pathological conditions, including neurodegenerative diseases, cancer, and inflammatory disorders.[2] There are three main JNK genes that encode for at least ten different isoforms: JNK1 and JNK2 are ubiquitously expressed, while JNK3 is found predominantly in the brain, heart, and testes.[1]

The activation of JNK is a key event in the inflammatory response. Pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-1 beta (IL-1β), as well as bacterial components like lipopolysaccharide (LPS), can trigger the JNK signaling cascade.[3] This cascade typically involves a three-tiered system of kinases: a MAP kinase kinase kinase (MAP3K), a MAP kinase kinase (MAP2K), and finally JNK itself. Once activated through dual phosphorylation on threonine and tyrosine residues, JNK phosphorylates a range of downstream targets, most notably the transcription factor c-Jun.[2] Phosphorylated c-Jun then forms part of the Activator Protein-1 (AP-1) transcription factor complex, which translocates to the nucleus and induces the expression of numerous genes involved in the inflammatory response, including those encoding for other pro-inflammatory cytokines like IL-6.[3]

Given its central role in orchestrating inflammatory responses, the JNK pathway, and particularly the ubiquitously expressed JNK1 isoform, has emerged as a promising therapeutic target for a variety of inflammatory diseases.

JNK-1-IN-5: A Potent and Selective Covalent Inhibitor of JNK1

JNK-1-IN-5 is a potent inhibitor of JNK1 with sub-nanomolar efficacy.[4] It functions as a covalent inhibitor, forming an irreversible bond with a conserved cysteine residue located near the ATP-binding pocket of JNK1. This covalent modification leads to a sustained inhibition of the kinase's activity. The requirement of the acrylamide (B121943) moiety for potent cellular inhibition underscores its covalent mechanism of action.

Quantitative Data for JNK-1-IN-5

The following table summarizes the available quantitative data on the potency of JNK-1-IN-5.

Assay Type	Cell Line	Stimulus	Readout	IC₅₀
Cellular	HeLa	Anisomycin	c-Jun Phosphorylation (Ser73)	~100 nM
Cellular	A375	Anisomycin	c-Jun Phosphorylation (Ser73)	~30 nM

Kinase Selectivity Profile

While a comprehensive kinase selectivity profile for JNK-1-IN-5 against a broad panel of kinases is not publicly available, related covalent JNK inhibitors have been shown to exhibit good selectivity. It is recommended that researchers perform their own selectivity profiling to fully characterize the off-target effects of JNK-1-IN-5 in their experimental context.

Experimental Protocols

This section provides detailed methodologies for investigating the anti-inflammatory properties of JNK-1-IN-5 in both in vitro and in vivo models.

In Vitro Investigation in Macrophages

The murine macrophage-like cell line RAW 264.7 is a commonly used model to study inflammatory responses.

3.1.1. Cell Culture and Treatment

• Cell Culture : Culture RAW 264.7 cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO₂.

• Seeding : Seed the cells in appropriate culture plates (e.g., 6-well plates for Western blotting, 24-well plates for ELISA) at a density that will result in 70-80% confluency at the time of treatment. Allow the cells to adhere overnight.

• Inhibitor Pre-treatment : Prepare a stock solution of JNK-1-IN-5 in dimethyl sulfoxide (B87167) (DMSO). Dilute the stock solution in cell culture medium to the desired final concentrations (e.g., a range from 10 nM to 10 µM). Pre-treat the cells with the JNK-1-IN-5 working solutions or a vehicle control (DMSO) for 1-2 hours.

• Inflammatory Stimulus : Stimulate the cells with lipopolysaccharide (LPS) from E. coli (e.g., 100 ng/mL) for the desired time period to induce an inflammatory response. For cytokine analysis, a 6-24 hour stimulation is common. For signaling pathway analysis (e.g., p-c-Jun), a shorter stimulation of 30-60 minutes is typically sufficient.

• Sample Collection :

  • Supernatant for ELISA : Following the incubation period, collect the cell culture supernatant, centrifuge to remove any cellular debris, and store at -80°C until analysis.

  • Cell Lysate for Western Blot : After removing the supernatant, wash the cells with ice-cold phosphate-buffered saline (PBS) and then lyse the cells as described in the Western Blot protocol below.

3.1.2. Western Blot Analysis of p-c-Jun

This protocol allows for the assessment of JNK1 inhibition by measuring the phosphorylation of its direct substrate, c-Jun.

• Cell Lysis :

  • After treatment, place the culture dish on ice and wash the cells twice with ice-cold PBS.

  • Add ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors to each well.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C.

  • Transfer the supernatant (protein extract) to a new pre-chilled tube.

• Protein Quantification : Determine the protein concentration of each lysate using a BCA protein assay according to the manufacturer's instructions.

• Sample Preparation :

  • Normalize the protein concentration of all samples with lysis buffer.

  • Add 4x Laemmli sample buffer to each lysate to a final concentration of 1x.

  • Boil the samples at 95-100°C for 5 minutes.

• SDS-PAGE and Western Blotting :

  • Load equal amounts of protein (20-40 µg) into the wells of an SDS-PAGE gel.

  • Run the gel until the dye front reaches the bottom.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat dry milk or 5% bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against phospho-c-Jun (Ser73) (diluted in blocking buffer) overnight at 4°C with gentle agitation.

  • Wash the membrane three times for 10 minutes each with TBST.

  • Incubate the membrane with an appropriate HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

  • Wash the membrane three times for 10 minutes each with TBST.

• Detection and Analysis :

  • Prepare an enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions and apply it to the membrane.

  • Capture the chemiluminescent signal using an imaging system.

  • Quantify the band intensities using image analysis software. Normalize the intensity of the phospho-protein bands to a loading control (e.g., β-actin or GAPDH). To be thorough, the membrane can be stripped and re-probed for total c-Jun to ensure that changes in phosphorylation are not due to changes in total protein expression.[5]

3.1.3. ELISA for TNF-α and IL-6 Quantification

This protocol describes a sandwich ELISA for the quantification of pro-inflammatory cytokines in cell culture supernatants.

• Plate Preparation : Coat a 96-well microplate with a capture antibody specific for either mouse TNF-α or mouse IL-6 overnight at 4°C.

• Blocking : Wash the plate and block with an appropriate blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature.

• Sample and Standard Incubation :

  • Prepare a standard curve using recombinant mouse TNF-α or IL-6.

  • Add the standards and collected cell culture supernatants to the wells and incubate for 2 hours at room temperature.

• Detection Antibody : Wash the plate and add a biotinylated detection antibody specific for the target cytokine. Incubate for 1-2 hours at room temperature.

• Enzyme Conjugate : Wash the plate and add streptavidin-horseradish peroxidase (HRP) conjugate. Incubate for 20-30 minutes at room temperature in the dark.

• Substrate Development : Wash the plate and add a TMB substrate solution. Allow the color to develop for 15-30 minutes in the dark.

• Stopping the Reaction : Add a stop solution (e.g., 2N H₂SO₄) to each well.

• Data Acquisition and Analysis : Read the absorbance at 450 nm using a microplate reader. Calculate the concentration of the cytokines in the samples by interpolating from the standard curve.

In Vivo Investigation in Mouse Models of Inflammation

3.2.1. Lipopolysaccharide (LPS)-Induced Systemic Inflammation

This is an acute model of systemic inflammation.

• Animals : Use 8-12 week old male C57BL/6 mice.

• JNK-1-IN-5 Administration :

  • Dosing : A starting dose of 10-30 mg/kg administered via intraperitoneal (i.p.) injection 1 hour prior to LPS challenge can be considered, but dose-response studies are recommended.

• LPS Challenge : Administer LPS (from E. coli O111:B4) at a dose of 1-5 mg/kg via i.p. injection.[6]

• Endpoints :

  • Cytokine Analysis : Collect blood via cardiac puncture 1.5-2 hours post-LPS injection.[6] Process the blood to obtain serum and measure TNF-α and IL-6 levels by ELISA.

  • Tissue Analysis : Harvest tissues such as the lung and liver to assess inflammatory cell infiltration via histology and to measure local cytokine and p-c-Jun levels.

3.2.2. Collagen-Induced Arthritis (CIA)

This is a widely used model for rheumatoid arthritis, a chronic inflammatory disease.

• Animals : Use 8-10 week old male DBA/1 mice, which are highly susceptible to CIA.[7]

• Induction of Arthritis :

  • Primary Immunization (Day 0) : Emulsify bovine type II collagen with Complete Freund's Adjuvant (CFA). Inject 100 µL of the emulsion intradermally at the base of the tail.[7]

  • Booster Immunization (Day 21) : Emulsify bovine type II collagen with Incomplete Freund's Adjuvant (IFA). Administer a booster injection of 100 µL at a different site.[8]

• JNK-1-IN-5 Administration :

  • Therapeutic Regimen : Begin treatment upon the first signs of arthritis (typically around day 25-28).

  • Dosing : Administer JNK-1-IN-5 daily or every other day via i.p. injection or oral gavage at a dose determined from preliminary studies (e.g., 10-50 mg/kg).

• Endpoints :

  • Clinical Scoring : Monitor the mice 3-4 times per week for signs of arthritis. Score each paw on a scale of 0-4 based on the degree of erythema and swelling. The maximum score per mouse is 16.

  • Histopathology : At the end of the study (e.g., day 42-56), euthanize the mice and collect the hind paws. Fix, decalcify, and embed the paws in paraffin. Section the joints and stain with hematoxylin (B73222) and eosin (B541160) (H&E) to assess inflammation, pannus formation, and bone erosion.

  • Biomarker Analysis : Collect serum to measure levels of anti-collagen antibodies and inflammatory cytokines by ELISA.

Visualizations of Key Concepts and Workflows

The JNK Signaling Pathway in Inflammation

Caption: The JNK signaling cascade in response to inflammatory stimuli.

Experimental Workflow for Investigating JNK-1-IN-5

Caption: Workflow for characterizing the anti-inflammatory effects of JNK-1-IN-5.

Logical Relationship of JNK1 Inhibition

Caption: Mechanism of anti-inflammatory action of JNK-1-IN-5.

References

• 1. researchgate.net [researchgate.net]
• 2. C-Jun N-terminal kinase inhibitors: Structural insight into kinase-inhibitor complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activation of the JNK signalling pathway by macrophage migration inhibitory factor (MIF) and dependence on CXCR4 and CD74 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. inotiv.com [inotiv.com]
• 7. chondrex.com [chondrex.com]
• 8. repository.lsu.edu [repository.lsu.edu]

In-Depth Technical Guide: Preliminary Studies on Jnk-1-IN-5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jnk-1-IN-5 has emerged as a potent and selective inhibitor of c-Jun N-terminal kinase 1 (JNK1), a key signaling protein implicated in a variety of cellular processes, including inflammation, apoptosis, and cell differentiation. Preliminary studies have highlighted its sub-nanomolar efficacy and potential therapeutic applications, particularly in the context of pulmonary fibrosis. This technical guide provides a comprehensive overview of the initial research on Jnk-1-IN-5, presenting available quantitative data, detailing experimental methodologies, and visualizing relevant biological pathways.

Core Compound Data

Jnk-1-IN-5, also identified as Compound 14 in some early reports, has been the focus of preliminary investigations to characterize its inhibitory activity and therapeutic potential.[1]

Quantitative Data: In Vitro Kinase Inhibition

Initial biochemical assays were crucial in determining the potency and selectivity of Jnk-1-IN-5. The half-maximal inhibitory concentration (IC50) is a key metric for assessing the potency of an inhibitor. While the primary research article by Ren S, et al. was not fully accessible, related studies and product information provide insight into its efficacy. Jnk-1-IN-5 is described as a potent JNK1 inhibitor with sub-nanomolar efficacy.[1] A closely related compound, referred to as C6 and likely identical to Jnk-1-IN-5, was reported to have a specific IC50 value against JNK1.

Target	IC50 (nM)	Reference Compound	IC50 (nM)
JNK1	33.5	CC-90001 (clinical candidate)	24.4

Table 1: In Vitro Inhibitory Activity of Jnk-1-IN-5 (as C6) against JNK1.[2]

Signaling Pathways and Mechanism of Action

JNK1 is a critical component of the mitogen-activated protein kinase (MAPK) signaling cascade. This pathway is activated by various stress stimuli, such as inflammatory cytokines (e.g., TGF-β), leading to the phosphorylation of downstream transcription factors like c-Jun. The activation of c-Jun plays a significant role in the expression of genes involved in fibrosis.

Jnk-1-IN-5 exerts its effect by directly inhibiting the kinase activity of JNK1, thereby preventing the phosphorylation of its substrates. This mechanism is particularly relevant in diseases like pulmonary fibrosis, where the TGF-β signaling pathway is often dysregulated.

Below is a diagram illustrating the JNK1 signaling pathway and the inhibitory action of Jnk-1-IN-5.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Jnk-1-IN-5: A Technical Guide to its Specificity for JNK Isoforms

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the inhibitor Jnk-1-IN-5, with a specific focus on its selectivity across the c-Jun N-terminal kinase (JNK) isoforms: JNK1, JNK2, and JNK3. This document summarizes key quantitative data, outlines detailed experimental methodologies for assessing inhibitor potency, and provides a visual representation of the JNK signaling pathway.

Data Presentation: In Vitro Potency of Jnk-1-IN-5

The inhibitory activity of Jnk-1-IN-5 against the three JNK isoforms has been determined through biochemical assays. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of the inhibitor required to reduce the enzymatic activity by 50%, are summarized in the table below. Contrary to what its name might suggest, Jnk-1-IN-5 is a potent pan-JNK inhibitor, demonstrating high affinity for all three isoforms, with a slight preference for JNK3.

Kinase Target	IC50 (nM)
JNK1	2.11
JNK2	1.93
JNK3	0.96

Experimental Protocols

The determination of the IC50 values for Jnk-1-IN-5 against JNK1, JNK2, and JNK3 is typically achieved through in vitro kinase assays. Below are detailed methodologies for commonly employed assays that can be utilized to assess the potency of JNK inhibitors.

Protocol 1: Radioactive Kinase Assay

This method measures the incorporation of a radiolabeled phosphate (B84403) group from [γ-³²P]ATP onto a JNK substrate, such as GST-c-Jun.

Materials:

• Recombinant human JNK1, JNK2, or JNK3 enzyme

• GST-c-Jun fusion protein (substrate)

• Kinase Reaction Buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM DTT)

• [γ-³²P]ATP

• Jnk-1-IN-5 (or other test compounds) dissolved in DMSO

• P81 phosphocellulose paper

• Phosphoric acid (0.75%)

• Scintillation counter

Procedure:

• Prepare serial dilutions of Jnk-1-IN-5 in DMSO. A typical starting concentration is 10 mM.

• In a reaction tube, combine the recombinant JNK enzyme, GST-c-Jun substrate, and the diluted Jnk-1-IN-5 in the kinase reaction buffer. Include a DMSO-only control.

• Pre-incubate the mixture for 10 minutes at room temperature to allow the inhibitor to bind to the kinase.

• Initiate the kinase reaction by adding [γ-³²P]ATP.

• Incubate the reaction at 30°C for 30 minutes.

• Terminate the reaction by spotting a portion of the reaction mixture onto P81 phosphocellulose paper.

• Wash the P81 paper extensively with 0.75% phosphoric acid to remove unincorporated [γ-³²P]ATP.

• Measure the incorporated radioactivity on the P81 paper using a scintillation counter.

• Calculate the percentage of inhibition for each concentration of Jnk-1-IN-5 relative to the DMSO control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Protocol 2: TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) Assay

This high-throughput assay measures the phosphorylation of a substrate without the use of radioactivity.

Materials:

• Recombinant human JNK1, JNK2, or JNK3 enzyme

• Biotinylated JNK substrate peptide (e.g., biotin-c-Jun)

• ATP

• Jnk-1-IN-5 (or other test compounds) dissolved in DMSO

• Assay Buffer (e.g., 50 mM HEPES pH 7.4, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• Europium-labeled anti-phospho-substrate antibody

• Streptavidin-conjugated acceptor fluorophore (e.g., Allophycocyanin - APC)

• 384-well low-volume microplates

• TR-FRET-compatible plate reader

Procedure:

• Dispense the Jnk-1-IN-5 dilutions into the microplate wells.

• Add the JNK enzyme and biotinylated substrate to the wells.

• Initiate the reaction by adding ATP.

• Incubate the plate at room temperature for the desired reaction time (e.g., 60 minutes).

• Stop the reaction by adding a detection mixture containing the Europium-labeled anti-phospho-substrate antibody and Streptavidin-APC.

• Incubate the plate for 60 minutes at room temperature to allow for antibody and streptavidin binding.

• Measure the TR-FRET signal using a plate reader (excitation at ~340 nm, emission at ~615 nm for Europium and ~665 nm for APC).

• The ratio of the emission at 665 nm to 615 nm is proportional to the amount of phosphorylated substrate.

• Calculate the IC50 values as described in the radioactive assay protocol.

Mandatory Visualization

JNK Signaling Pathway

The c-Jun N-terminal kinase (JNK) signaling pathway is a critical stress-activated protein kinase cascade involved in a wide range of cellular processes, including inflammation, apoptosis, and cell differentiation. The pathway is initiated by various extracellular stimuli and culminates in the phosphorylation of transcription factors, most notably c-Jun.

Caption: The JNK signaling cascade from extracellular stimuli to cellular response.

Experimental Workflow for JNK Inhibitor IC50 Determination

The following diagram illustrates a typical workflow for determining the in vitro potency of a JNK inhibitor.

Caption: A generalized workflow for determining the IC50 of a JNK inhibitor.

Protocols & Analytical Methods

JNK-1-IN-5 in Cell Culture: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of JNK-1-IN-5, a potent and selective inhibitor of c-Jun N-terminal kinase 1 (JNK1), in cell culture experiments. These guidelines are intended to assist in the effective application of this compound for investigating the roles of the JNK signaling pathway in various cellular processes.

Introduction to JNK-1-IN-5

JNK-1-IN-5 is a small molecule inhibitor that demonstrates high potency and selectivity for JNK1, a key member of the mitogen-activated protein kinase (MAPK) family. The JNK signaling pathway is a critical regulator of numerous cellular processes, including inflammation, apoptosis, cell proliferation, and differentiation. Dysregulation of the JNK pathway has been implicated in a variety of diseases, such as neurodegenerative disorders, inflammatory conditions, and cancer. JNK-1-IN-5 (also referred to as compound 14 in some literature) has been identified as a potent JNK1 inhibitor with sub-nanomolar efficacy and has shown potential in suppressing TGF-β-induced epithelial-mesenchymal transition, making it a valuable tool for research in areas like pulmonary fibrosis.[1][2]

Physiochemical Properties and Handling

Property	Value/Instruction
Molecular Formula	C₂₃H₂₁BrN₆O₃
Molecular Weight	509.36 g/mol
Appearance	Solid
Solubility	Soluble in DMSO
Storage	Store powder at -20°C for up to 3 years. Store solutions in DMSO at -80°C for up to 1 year. Avoid repeated freeze-thaw cycles.

Stock Solution Preparation:

To prepare a 10 mM stock solution, dissolve 5.09 mg of JNK-1-IN-5 in 1 mL of DMSO. For other concentrations, use the following formula:

Volume of Solvent (mL) = Mass of Compound (mg) / (Molecular Weight × Desired Concentration (mM))

Quantitative Data Summary

Due to the limited availability of published data specifically for JNK-1-IN-5, this table includes data for other well-characterized, selective JNK inhibitors to provide a comparative reference for experimental design. Researchers should perform dose-response experiments to determine the optimal concentration of JNK-1-IN-5 for their specific cell line and experimental conditions.

Compound	Target(s)	IC₅₀ (nM)	Cell Line	Assay Type	Reference
JNK-1-IN-5	JNK1	Sub-nanomolar	Not Specified	Enzyme Inhibition	[1][2]
DB07268	JNK1	9	Not Specified	Not Specified
JNK-IN-8	JNK1, JNK2, JNK3	4.7, 18.7, 1	A375	Cell-free
SP600125	JNK1, JNK2, JNK3	40, 40, 90	Jurkat T cells	c-Jun phosphorylation
TCS JNK 5a	JNK2, JNK3	pIC₅₀: 6.5, 6.7	Not Specified	Not Specified
AS601245	JNK1, JNK2, JNK3	150, 220, 70	Not Specified	Not Specified

Experimental Protocols

The following are generalized protocols that can be adapted for use with JNK-1-IN-5. It is highly recommended to optimize concentrations and incubation times for each specific cell line and experimental setup.

Protocol 1: Inhibition of c-Jun Phosphorylation by Western Blot

This protocol assesses the efficacy of JNK-1-IN-5 in inhibiting the JNK signaling pathway by measuring the phosphorylation of its direct downstream target, c-Jun.

Materials:

• Cell line of interest (e.g., A549, HeLa)

• Complete cell culture medium

• JNK-1-IN-5

• JNK activator (e.g., Anisomycin, UV radiation, TNF-α)

• Phosphate-Buffered Saline (PBS)

• RIPA Lysis Buffer supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (5% BSA or non-fat dry milk in TBST)

• Primary antibodies: anti-phospho-c-Jun (Ser63), anti-total c-Jun, anti-JNK1, anti-phospho-JNK, and a loading control (e.g., anti-GAPDH or anti-β-actin)

• HRP-conjugated secondary antibody

• Enhanced Chemiluminescence (ECL) substrate

Procedure:

• Cell Culture and Treatment:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • (Optional) Serum-starve cells for 4-6 hours prior to treatment.

  • Pre-treat cells with a range of JNK-1-IN-5 concentrations (e.g., 1, 10, 100, 1000 nM) or vehicle control (DMSO) for 1-2 hours.

  • Stimulate cells with a JNK activator (e.g., 25 ng/mL Anisomycin for 30 minutes) to induce JNK pathway activation. Include an unstimulated control group.

• Cell Lysis and Protein Quantification:

  • Wash cells twice with ice-cold PBS.

  • Lyse cells with ice-cold RIPA buffer.

  • Centrifuge lysates to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Prepare protein samples with Laemmli buffer and boil.

  • Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and apply ECL substrate.

  • Visualize bands using a chemiluminescence imaging system.

Protocol 2: Cell Viability Assay (MTT Assay)

This protocol determines the effect of JNK-1-IN-5 on cell viability and can be used to calculate the IC₅₀ value for cytotoxicity.

Materials:

• Cell line of interest

• Complete cell culture medium

• JNK-1-IN-5

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

Procedure:

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment:

  • Treat cells with a serial dilution of JNK-1-IN-5 (e.g., 0.1 nM to 100 µM) or vehicle control (DMSO) for 24, 48, or 72 hours.

• MTT Assay:

  • Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.

  • Remove the medium and add DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate cell viability as a percentage of the vehicle-treated control.

  • Plot the percentage of viability against the log concentration of JNK-1-IN-5 to determine the IC₅₀ value.

Visualizations

JNK Signaling Pathway and Inhibition

Caption: Simplified JNK1 signaling pathway and the inhibitory action of JNK-1-IN-5.

Experimental Workflow for JNK-1-IN-5 Evaluation

Caption: General experimental workflow for evaluating the efficacy of JNK-1-IN-5 in cell culture.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

JNK-1-IN-5 for Animal Studies: Application Notes and Protocols

Introduction to JNK-1-IN-5

JNK-1-IN-5 is a potent and selective inhibitor of c-Jun N-terminal kinase 1 (JNK1).[1][2] The JNK signaling pathway is a critical component of the mitogen-activated protein kinase (MAPK) cascade, which is involved in cellular responses to stress, inflammation, and apoptosis.[3] Dysregulation of the JNK pathway has been implicated in various diseases, including cancer, metabolic disorders, and neurodegenerative diseases. JNK-1-IN-5 offers a valuable tool for investigating the therapeutic potential of JNK1 inhibition in various animal models of these conditions.

Data Presentation: Dosage of JNK Inhibitors in Animal Studies

The following table summarizes published dosage information for various JNK inhibitors in animal studies. This data can serve as a reference for designing initial dose-finding studies for JNK-1-IN-5. Of particular note is the data for JNK-IN-5A, a closely related compound, which has been studied in rats.

Inhibitor	Animal Model	Route of Administration	Dosage Range	Vehicle/Formulation	Key Findings
JNK-IN-5A	Wistar Rats	Oral Gavage	30, 100, 300 mg/kg (once daily)	2% HPMC, 2% Polysorbate 80 in 10 mM PBS (pH 7)	Well-tolerated; Investigated for metabolic dysfunction.[3]
SP600125	Mice	Intraperitoneal (i.p.)	16 mg/kg (once daily)	45% (w/v) 2-hydroxypropyl-β-cyclodextrin in water	Decreased p-JNK levels in the brain.[4][5]
SP600125	Rats	Intraperitoneal (i.p.)	10 mg/kg (every 2 days)	Not specified	Attenuated acute rejection after liver transplantation.[6]
SU 3327	Mice	Intraperitoneal (i.p.)	0.3 - 30 mg/kg	Not specified	Exhibited dose-dependent antinociceptive effects.[7]
IQ-1	Rats	Oral Gavage	25, 50, 100 mg/kg	Not specified	Low oral bioavailability (<1.5%).[8][9]
CC-401	Mice (Xenograft)	Not specified in abstract	Not specified in abstract	Not specified in abstract	Potentiated the effects of chemotherapy.[10]

Signaling Pathways and Experimental Workflows

JNK1 Signaling Pathway

The following diagram illustrates the canonical JNK1 signaling pathway. Environmental stressors and inflammatory cytokines activate a kinase cascade, leading to the phosphorylation and activation of JNK1. Activated JNK1 then phosphorylates various downstream targets, including the transcription factor c-Jun, which in turn regulates gene expression involved in apoptosis, inflammation, and cell proliferation.

JNK1 Signaling Pathway and the inhibitory action of JNK-1-IN-5.

Experimental Workflow for In Vivo Studies

This diagram outlines a general workflow for conducting an in vivo study with a JNK inhibitor like JNK-1-IN-5.

A typical experimental workflow for an in vivo study using JNK-1-IN-5.

Experimental Protocols

The following are detailed protocols for the formulation and administration of JNK inhibitors for animal studies. These can be adapted for JNK-1-IN-5.

Protocol 1: Formulation and Administration for Oral Gavage (Based on JNK-IN-5A study)[3]

1.1. Materials:

• JNK-1-IN-5

• Hydroxypropyl methylcellulose (B11928114) (HPMC)

• Polysorbate 80 (Tween 80)

• Phosphate-buffered saline (PBS), 10 mM, pH 7.0

• Sterile water

• Magnetic stirrer and stir bar

• Weighing scale and appropriate weighing papers/boats

• Sterile tubes for storage

1.2. Vehicle Preparation (2% HPMC, 2% Polysorbate 80 in 10 mM PBS):

• Prepare a 10 mM PBS solution and adjust the pH to 7.0.

• To prepare 100 mL of the vehicle, weigh 2 g of HPMC and 2 g of Polysorbate 80.

• In a sterile beaker, slowly add the HPMC to approximately 80 mL of the 10 mM PBS while stirring continuously with a magnetic stirrer.

• Continue stirring until the HPMC is fully dissolved. This may take some time.

• Add the Polysorbate 80 to the solution and continue to stir until it is completely mixed.

• Bring the final volume to 100 mL with 10 mM PBS.

• Store the vehicle at 4°C.

1.3. JNK-1-IN-5 Formulation:

• Determine the required concentration of JNK-1-IN-5 based on the desired dose (e.g., mg/kg) and the dosing volume (e.g., 5 mL/kg).

• For a 30 mg/kg dose in a 250 g rat with a dosing volume of 5 mL/kg, the total volume to administer is 1.25 mL. The required concentration is 6 mg/mL.

• Weigh the appropriate amount of JNK-1-IN-5.

• In a sterile tube, add a small amount of the vehicle to the JNK-1-IN-5 powder to create a paste.

• Gradually add the remaining vehicle while vortexing or sonicating to ensure a homogenous suspension.

• Prepare the formulation fresh daily.

1.4. Administration:

• Gently restrain the animal.

• Use an appropriately sized oral gavage needle.

• Measure the distance from the tip of the animal's nose to the last rib to determine the correct insertion depth.

• Gently insert the gavage needle into the esophagus and administer the formulation.

• Monitor the animal for any signs of distress after administration.

Protocol 2: Formulation and Administration for Intraperitoneal (IP) Injection

2.1. Materials:

• JNK-1-IN-5

• Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 300 (PEG300)

• Polysorbate 80 (Tween 80)

• Sterile saline (0.9% NaCl)

• Sterile syringes and needles (e.g., 25-27 gauge for mice, 23-25 gauge for rats)[11]

2.2. Vehicle Preparation (e.g., 10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline):

• This formulation is commonly used to solubilize hydrophobic compounds for in vivo use.

• To prepare 10 mL of the vehicle, mix 1 mL of DMSO, 4 mL of PEG300, 0.5 mL of Tween 80, and 4.5 mL of sterile saline.

• Mix the components in the order listed, ensuring each component is fully dissolved before adding the next.

2.3. JNK-1-IN-5 Formulation:

• Dissolve the required amount of JNK-1-IN-5 in DMSO first to create a stock solution.

• Add the PEG300 to the DMSO stock solution and mix thoroughly.

• Add the Tween 80 and mix.

• Finally, add the sterile saline to reach the final desired volume and concentration.

• The final solution should be clear. If precipitation occurs, gentle warming or sonication may be used.

• Prepare the formulation fresh before each use.

2.4. Administration:

• Restrain the animal appropriately. For mice, this can be done by scruffing the neck. For rats, a two-person technique or a towel wrap may be used.[11]

• Locate the injection site in the lower right or left quadrant of the abdomen to avoid the cecum and bladder.[11]

• Insert the needle at a 30-40 degree angle.[11]

• Aspirate to ensure no fluid is drawn back, which would indicate entry into a vessel or organ.

• Inject the solution slowly.

• Withdraw the needle and return the animal to its cage.

• Monitor the animal for any adverse reactions.

Conclusion

While direct, published in vivo dosage data for JNK-1-IN-5 is currently limited, the information provided in these application notes offers a robust starting point for researchers. By referencing the dosages of the closely related JNK-IN-5A and other JNK inhibitors, and by utilizing the detailed formulation and administration protocols, scientists can confidently design and execute animal studies to investigate the therapeutic potential of JNK-1-IN-5. It is recommended to perform initial dose-escalation and tolerability studies to determine the optimal dose for a specific animal model and disease context.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Multi-tissue network analysis reveals the effect of JNK inhibition on dietary sucrose-induced metabolic dysfunction in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Intraperitoneal injection of JNK- specific inhibitor SP600125 inhibits the expression of presenilin-1 and Notch signaling in mouse brain without induction of apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Intraperitoneal injection of JNK-specific inhibitor SP600125 inhibits the expression of presenilin-1 and Notch signaling in mouse brain without induction of apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. JNK signaling mediates acute rejection via activating autophagy of CD8+ T cells after liver transplantation in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sex and dose-dependent antinociceptive effects of the JNK (c-Jun N-terminal kinase) inhibitor SU 3327 are mediated by CB2 receptors in female, and CB1/CB2 receptors in male mice in an inflammatory pain model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. tandfonline.com [tandfonline.com]
• 10. Inhibition of JNK Sensitizes Hypoxic Colon Cancer Cells to DNA Damaging Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. animalcare.ubc.ca [animalcare.ubc.ca]

Topic: Western Blot Protocol for JNK Inhibition with JNK-IN-51

An Application Note and Protocol for Western Blot Analysis of JNK Inhibition by JNK-IN-51

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for utilizing Western blotting to detect and quantify the phosphorylation status of c-Jun N-terminal kinase (JNK), thereby assessing the inhibitory efficacy of JNK-IN-51, a novel JNK inhibitor.

Introduction

The c-Jun N-terminal kinase (JNK) signaling pathway, a key component of the mitogen-activated protein kinase (MAPK) cascades, is a critical regulator of cellular responses to stress signals such as inflammatory cytokines, UV radiation, and oxidative stress. The pathway involves a tiered kinase cascade where a MAP Kinase Kinase Kinase (MAP3K) activates a MAP Kinase Kinase (MKK4 or MKK7), which in turn phosphorylates and activates JNK. Activated JNK then translocates to the nucleus to phosphorylate various transcription factors, including c-Jun, regulating gene expression involved in apoptosis, inflammation, and cell proliferation.

Dysregulation of the JNK pathway is implicated in various pathologies, including neurodegenerative diseases, cancer, and inflammatory disorders. JNK-IN-51 is a potent and selective inhibitor of JNK, making it a valuable tool for studying the JNK pathway and a potential therapeutic agent. Western blotting is a fundamental technique to measure the inhibition of JNK activity by quantifying the levels of phosphorylated JNK (p-JNK) relative to total JNK in cell lysates.

JNK Signaling Pathway and Inhibition by JNK-IN-51

Environmental stresses and inflammatory cytokines trigger a phosphorylation cascade that leads to JNK activation. JNK-IN-51 is designed to interfere with this process, reducing the downstream signaling effects.

Caption: JNK signaling cascade and the inhibitory action of JNK-IN-51.

Experimental Workflow

A typical experiment involves cell culture, treatment with a JNK activator in the presence or absence of JNK-IN-51, followed by cell lysis, protein quantification, and Western blot analysis for p-JNK and total JNK.

Caption: Overall workflow for Western blot analysis of p-JNK.

Experimental Protocols

A. Materials and Reagents

• Cell Line: (e.g., HeLa, HEK293T, or a cell line relevant to the research question)

• JNK-IN-51: (Prepared in DMSO)

• JNK Activator: Anisomycin (Sigma-Aldrich) or UV radiation

• Lysis Buffer: Modified RIPA buffer (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40, 0.25% sodium deoxycholate) supplemented with protease and phosphatase inhibitor cocktails (Sigma-Aldrich).

• Protein Assay: BCA Protein Assay Kit (Thermo Fisher Scientific)

• SDS-PAGE: Precast 10% polyacrylamide gels (Bio-Rad)

• Transfer Membrane: PVDF membrane (Millipore)

• Wash Buffer (TBST): Tris-Buffered Saline with 0.1% Tween-20.

• Blocking Buffer: 5% Bovine Serum Albumin (BSA) or 5% non-fat dry milk in TBST.

• Primary Antibodies:

  • Rabbit anti-phospho-JNK (Thr183/Tyr185) (Cell Signaling Technology)

  • Rabbit anti-JNK (Cell Signaling Technology)

  • Mouse anti-β-actin (as a loading control) (Sigma-Aldrich)

• Secondary Antibodies:

  • HRP-conjugated goat anti-rabbit IgG (Thermo Fisher Scientific)

  • HRP-conjugated goat anti-mouse IgG (Thermo Fisher Scientific)

• Detection Reagent: Enhanced Chemiluminescence (ECL) substrate (Thermo Fisher Scientific)

B. Cell Culture and Treatment

• Cell Seeding: Plate cells in 6-well plates at a density that will result in 80-90% confluency on the day of the experiment.

• Pre-treatment: Once cells reach the desired confluency, replace the medium. Pre-treat cells with desired concentrations of JNK-IN-51 (e.g., 0.1, 1, 10 µM) or vehicle control (DMSO) for 1-2 hours.

• Stimulation: Stimulate the cells with a JNK activator (e.g., 10 µg/mL Anisomycin for 30 minutes) to induce JNK phosphorylation. Include a non-stimulated control group.

C. Cell Lysis and Protein Quantification

• Lysis: After treatment, place culture dishes on ice and wash cells twice with ice-cold PBS. Add 100-150 µL of ice-cold lysis buffer to each well.

• Harvesting: Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubation: Incubate on ice for 30 minutes, vortexing occasionally.

• Clarification: Centrifuge the lysate at ~14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Collection: Transfer the supernatant (clarified lysate) to a new pre-chilled tube.

• Quantification: Determine the protein concentration of each sample using a BCA assay according to the manufacturer’s protocol.

D. SDS-PAGE and Western Blotting

• Sample Preparation: Normalize protein concentrations for all samples. Add 4X Laemmli sample buffer to a final concentration of 1X and boil at 95-100°C for 5 minutes.

• Loading: Load equal amounts of protein (20-30 µg) per lane into a 10% SDS-polyacrylamide gel.

• Electrophoresis: Run the gel at 100-120V until the dye front reaches the bottom.

• Transfer: Transfer the separated proteins from the gel to a PVDF membrane using a wet or semi-dry transfer system. Confirm transfer efficiency with Ponceau S staining.

• Blocking: Block the membrane with 5% BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies (diluted in 5% BSA/TBST) overnight at 4°C with gentle agitation.

  • p-JNK (1:1000)

  • Total JNK (1:1000)

  • β-actin (1:5000)

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody (diluted 1:2000 in blocking buffer) for 1 hour at room temperature.

• Final Washes: Wash the membrane three times for 10 minutes each with TBST.

E. Detection and Analysis

• Detection: Prepare the ECL substrate and apply it evenly to the membrane.

• Imaging: Capture the chemiluminescent signal using a digital imaging system.

• Quantification: Measure the band intensities using image analysis software (e.g., ImageJ). Normalize the intensity of the p-JNK band to the corresponding total JNK band. Further normalize this ratio to the loading control (β-actin) if necessary.

Data Presentation

Summarize the quantitative data in a structured table. Express the results as a fold change in normalized p-JNK levels relative to the stimulated control (Vehicle + Activator).

Treatment Group	JNK-IN-51 (µM)	Anisomycin (10 µg/mL)	p-JNK / Total JNK Ratio (Normalized Densitometry)	Fold Change vs. Stimulated Control
Untreated Control	0	-	0.15	0.12
Vehicle Control	0 (DMSO)	+	1.20	1.00
JNK-IN-51	0.1	+	0.85	0.71
JNK-IN-51	1	+	0.40	0.33
JNK-IN-51	10	+	0.18	0.15

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
No or Weak p-JNK Signal	Ineffective JNK activation; Phosphatase activity during lysis; Insufficient protein loaded.	Confirm activator efficacy; Ensure fresh phosphatase inhibitors are used in ice-cold lysis buffer; Load at least 20 µg of protein.
High Background	Insufficient blocking; High antibody concentration; Insufficient washing.	Increase blocking time to 1.5-2 hours; Titrate primary and secondary antibodies; Increase the number and duration of wash steps.
Multiple Non-specific Bands	Antibody is not specific; Protein degradation.	Use a different, validated antibody; Ensure protease inhibitors are always used and samples are kept cold.
Inconsistent Loading Control	Pipetting errors; Inaccurate protein quantification.	Use calibrated pipettes and be meticulous during sample loading; Re-run the BCA assay if necessary.

Application Notes and Protocols for Jnk-1-IN-5 in Kinase Activity Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

c-Jun N-terminal kinases (JNKs) are members of the mitogen-activated protein kinase (MAPK) family and are key regulators of cellular processes such as proliferation, apoptosis, and inflammation.[1][2] The JNK signaling pathway is activated by various stress stimuli, leading to the phosphorylation of downstream transcription factors, most notably c-Jun.[2] Dysregulation of the JNK pathway has been implicated in numerous diseases, including inflammatory conditions, neurodegenerative disorders, and cancer.[3] Jnk-1-IN-5 is a potent and selective inhibitor of JNK1, demonstrating sub-nanomolar efficacy.[1][4] Its ability to specifically target JNK1 makes it a valuable tool for dissecting the role of this particular isoform in cellular signaling and a promising candidate for therapeutic development.[1]

These application notes provide detailed protocols for utilizing Jnk-1-IN-5 in common kinase activity assays to characterize its inhibitory effects on JNK1.

JNK1 Signaling Pathway

The JNK signaling cascade is a multi-tiered pathway initiated by various extracellular and intracellular stimuli. This leads to the sequential activation of MAPK kinase kinases (MAPKKKs), MAPK kinases (MAPKKs), and finally JNKs. Activated JNK then translocates to the nucleus to phosphorylate and activate transcription factors like c-Jun, leading to changes in gene expression and cellular responses.

Caption: Simplified JNK1 signaling pathway and the inhibitory action of Jnk-1-IN-5.

Quantitative Data

The inhibitory potency of Jnk-1-IN-5 and other representative JNK inhibitors is summarized below. IC50 values represent the concentration of the inhibitor required to reduce the enzymatic activity of the kinase by 50%.

Inhibitor	Target(s)	IC50 (nM)	Assay Type	Reference
Jnk-1-IN-5	JNK1	<1	Enzymatic Assay	[1]
JNK-IN-8	JNK1, JNK2, JNK3	4.7, 18.7, 1	Enzymatic Assay	[5]
SP600125	JNK1, JNK2, JNK3	40, 40, 90	Enzymatic Assay	[5]
CC-90001	JNK1 biased	Low nM	Enzymatic Assay	[6]

Experimental Protocols

The following are detailed protocols for commonly used kinase assays to evaluate the inhibitory activity of Jnk-1-IN-5.

Protocol 1: In Vitro Biochemical Kinase Assay (ADP-Glo™ Format)

This assay quantifies kinase activity by measuring the amount of ADP produced in the kinase reaction.

Experimental Workflow:

Caption: Workflow for the in vitro JNK1 kinase assay using the ADP-Glo™ format.

Materials:

• Recombinant active JNK1 enzyme

• JNK substrate (e.g., ATF2 or c-Jun)

• Jnk-1-IN-5

• ATP

• ADP-Glo™ Kinase Assay Kit (Promega)

• Kinase Reaction Buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT)[7]

• DMSO

• White, opaque 384-well plates

• Luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of Jnk-1-IN-5 in DMSO. Further dilute in Kinase Reaction Buffer to the desired final concentrations. The final DMSO concentration in the assay should be ≤1%.

• Assay Setup:

  • Add 1 µL of diluted Jnk-1-IN-5 or DMSO (vehicle control) to the wells of a 384-well plate.[8]

  • Add 2 µL of JNK1 enzyme (e.g., 5-10 ng/well) diluted in Kinase Reaction Buffer.[7][8]

  • To initiate the reaction, add 2 µL of a substrate/ATP mixture (e.g., 0.2 µg/µL ATF2 and 25 µM ATP) diluted in Kinase Reaction Buffer.[8]

• Kinase Reaction: Incubate the plate at 30°C for 60 minutes.[8]

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete any remaining ATP.[8]

  • Incubate at room temperature for 40 minutes.[8]

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.[8]

  • Incubate at room temperature for 30-60 minutes.[8]

• Data Acquisition: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: Calculate the percent inhibition for each Jnk-1-IN-5 concentration relative to the DMSO control. Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Protocol 2: Cell-Based JNK Inhibition Assay (Western Blot)

This protocol assesses the ability of Jnk-1-IN-5 to inhibit the phosphorylation of a JNK substrate (e.g., c-Jun) within a cellular context.

Materials:

• Cell line (e.g., HeLa, HEK293)

• Jnk-1-IN-5

• JNK activator (e.g., Anisomycin or UV radiation)

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels and Western blot apparatus

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-c-Jun (Ser63 or Ser73), anti-total c-Jun, anti-total JNK, and a loading control (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibody

• ECL detection reagent

• Imaging system

Procedure:

• Cell Treatment:

  • Seed cells in a multi-well plate and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of Jnk-1-IN-5 or DMSO (vehicle control) for 1-2 hours.

  • Stimulate the JNK pathway by treating the cells with a JNK activator (e.g., 10 µg/mL Anisomycin for 30 minutes).[4] Include an unstimulated control group.

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells with ice-cold lysis buffer.

  • Centrifuge the lysates to pellet cellular debris and collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Normalize protein samples and prepare them for SDS-PAGE.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-c-Jun overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL reagent and an imaging system.

• Data Analysis:

  • Quantify the band intensities for phospho-c-Jun.

  • To ensure equal protein loading, strip the membrane and re-probe with antibodies against total c-Jun, total JNK, and a loading control.

  • Normalize the phospho-c-Jun signal to the total c-Jun or loading control signal.

  • Calculate the percent inhibition of c-Jun phosphorylation for each Jnk-1-IN-5 concentration relative to the stimulated control.

  • Determine the cellular IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Conclusion

Jnk-1-IN-5 is a highly potent and selective JNK1 inhibitor. The provided protocols for biochemical and cell-based assays offer robust methods for characterizing the inhibitory activity of Jnk-1-IN-5 and similar compounds. These assays are essential tools for researchers in academic and industrial settings working to understand the role of JNK1 in health and disease and to develop novel therapeutic agents targeting this kinase.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Structure Optimization of c-Jun N-terminal Kinase 1 Inhibitors for Treating Idiopathic Pulmonary Fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. JNK1, JNK2 and JNK3 are p53 N-terminal serine 34 kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery of the c-Jun N-Terminal Kinase Inhibitor CC-90001 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. promega.com [promega.com]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Jnk-1-IN-5 in Immunoprecipitation Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jnk-1-IN-5 is a potent and selective inhibitor of c-Jun N-terminal kinase 1 (JNK1), a key signaling molecule in the mitogen-activated protein kinase (MAPK) pathway.[1] The JNK signaling cascade is implicated in a variety of cellular processes, including inflammation, apoptosis, and cell differentiation. Dysregulation of this pathway has been linked to numerous diseases, making JNK1 a compelling target for therapeutic intervention. These application notes provide detailed protocols for utilizing Jnk-1-IN-5 in immunoprecipitation (IP) experiments to study JNK1-protein interactions and downstream signaling events.

Mechanism of Action

Jnk-1-IN-5 exerts its inhibitory effect on JNK1 with sub-nanomolar efficacy.[1] By binding to JNK1, the inhibitor can be used to investigate the role of JNK1 kinase activity in specific protein-protein interactions. In the context of immunoprecipitation, Jnk-1-IN-5 can be used as a tool to stabilize or destabilize JNK1-substrate complexes, allowing for a more detailed analysis of the JNK1 interactome.

Quantitative Data

While specific IC50 values for Jnk-1-IN-5 in immunoprecipitation applications are not widely published, its high potency in kinase assays suggests it is effective at low concentrations for in-cell applications. For comparison, other known JNK inhibitors have IC50 values in the nanomolar range.

Compound	Target	IC50	Notes
Jnk-1-IN-5	JNK1	Sub-nanomolar efficacy[1]	Potent and selective JNK1 inhibitor.[1]
JNK-IN-8	JNK1, JNK2, JNK3	4.7 nM, 18.7 nM, 1 nM, respectively	Irreversible inhibitor.
SP600125	JNK1, JNK2, JNK3	40 nM, 40 nM, 90 nM, respectively	Broad-spectrum JNK inhibitor.

JNK Signaling Pathway

The JNK signaling pathway is a tiered cascade of protein kinases. It is typically initiated by environmental stresses or cytokine signaling, leading to the activation of a MAP Kinase Kinase Kinase (MAP3K), which then phosphorylates and activates a MAP Kinase Kinase (MKK), specifically MKK4 or MKK7. These MKKs, in turn, phosphorylate and activate JNK. Activated JNK can then translocate to the nucleus to regulate the activity of various transcription factors, such as c-Jun, or act on cytoplasmic targets.

JNK Signaling Pathway and the inhibitory action of Jnk-1-IN-5.

Experimental Protocols

Immunoprecipitation of Endogenous JNK1

This protocol describes the immunoprecipitation of JNK1 from cell lysates, which can be adapted to include treatment with Jnk-1-IN-5 to assess its effect on JNK1 interactions.

Materials:

• Cells expressing endogenous JNK1

• Jnk-1-IN-5 (dissolved in DMSO)

• Cell Lysis Buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Anti-JNK1 antibody suitable for immunoprecipitation

• Protein A/G magnetic beads or agarose (B213101) beads

• Wash Buffer (e.g., PBS with 0.1% Tween-20)

• Elution Buffer (e.g., Glycine-HCl, pH 2.5 or Laemmli sample buffer)

• Neutralization Buffer (e.g., Tris-HCl, pH 8.5)

• SDS-PAGE and Western blotting reagents

Procedure:

• Cell Culture and Treatment:

  • Culture cells to the desired confluency.

  • Treat cells with Jnk-1-IN-5 at the desired concentration and for the appropriate time. A titration experiment is recommended to determine the optimal concentration (e.g., 10 nM, 100 nM, 1 µM). Include a DMSO-treated vehicle control.

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Lyse cells in ice-cold Cell Lysis Buffer.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant to a new pre-chilled tube.

• Pre-clearing the Lysate (Optional but Recommended):

  • Add Protein A/G beads to the cell lysate and incubate for 1 hour at 4°C with gentle rotation to reduce non-specific binding.

  • Pellet the beads by centrifugation or using a magnetic stand and transfer the supernatant to a new tube.

• Immunoprecipitation:

  • Add the anti-JNK1 antibody to the pre-cleared lysate.

  • Incubate overnight at 4°C with gentle rotation.

  • Add Protein A/G beads and incubate for another 1-3 hours at 4°C.

• Washing:

  • Pellet the beads and discard the supernatant.

  • Wash the beads three times with ice-cold Wash Buffer.

• Elution:

  • Elute the immunoprecipitated proteins from the beads using Elution Buffer.

  • If using an acidic elution buffer, neutralize the eluate with Neutralization Buffer.

  • Alternatively, resuspend the beads in Laemmli sample buffer and boil for 5-10 minutes to elute proteins for direct analysis by SDS-PAGE.

• Analysis:

  • Analyze the eluted proteins by SDS-PAGE and Western blotting using antibodies against JNK1 and potential interacting partners.

General workflow for immunoprecipitation of JNK1.

Troubleshooting

Issue	Possible Cause	Solution
Low yield of immunoprecipitated JNK1	Inefficient antibody-protein binding.	Use a JNK1 antibody validated for IP. Increase antibody concentration or incubation time.
Inefficient cell lysis.	Ensure complete cell lysis by optimizing the lysis buffer and protocol.
High background/non-specific binding	Insufficient pre-clearing or washing.	Increase the duration of the pre-clearing step and the number of washes.
Antibody cross-reactivity.	Use a more specific monoclonal antibody.
Inconsistent results with Jnk-1-IN-5 treatment	Inconsistent inhibitor concentration or incubation time.	Ensure accurate and consistent preparation of Jnk-1-IN-5 solutions and treatment times.
Cell line variability.	Optimize treatment conditions for the specific cell line being used.

Conclusion

Jnk-1-IN-5 is a valuable tool for investigating the role of JNK1 in cellular signaling. The protocols and information provided in these application notes offer a comprehensive guide for researchers to effectively utilize Jnk-1-IN-5 in immunoprecipitation experiments to dissect the JNK1 interactome and its downstream consequences. Careful optimization of experimental conditions will be key to obtaining robust and reproducible results.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Jnk-1-IN-5 in In Vivo Imaging Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

The c-Jun N-terminal kinases (JNKs) are critical members of the mitogen-activated protein kinase (MAPK) family that regulate a wide array of cellular processes, including inflammation, apoptosis, and cell differentiation.[1][2][3] Dysregulation of the JNK signaling pathway is implicated in numerous pathologies such as neurodegenerative diseases, inflammatory disorders, and cancer.[3][4][5] JNK-1-IN-5 is a potent and selective inhibitor of JNK1, offering a valuable tool for the investigation of JNK1-specific roles in disease models.[6]

These application notes provide a comprehensive, albeit representative, framework for the utilization of a fluorescently labeled JNK-1-IN-5 derivative for in vivo imaging studies. The protocols outlined below are based on established methodologies for in vivo imaging of small molecule probes and are intended to serve as a detailed guide for researchers aiming to visualize and quantify JNK1 activity and inhibitor distribution in preclinical models.

Signaling Pathway

The JNK signaling cascade is a multi-tiered pathway activated by various stress stimuli, including inflammatory cytokines and environmental stressors.[1][2][7] This culminates in the activation of JNK, which then phosphorylates a host of downstream targets, including the transcription factor c-Jun, to elicit a cellular response.[8][9]

Caption: The JNK signaling cascade and the inhibitory action of Jnk-1-IN-5.

Quantitative Data Summary

The following table represents hypothetical, yet plausible, biodistribution and target engagement data for a near-infrared (NIR) labeled Jnk-1-IN-5 (e.g., Jnk-1-IN-5-NIR750) in a murine model of inflammation. These values are for illustrative purposes to guide data presentation.

Parameter	Tissue/Organ	Value (Mean ± SD)	Units
Biodistribution
Inflamed Paw	3.5 ± 0.8	%ID/g
Contralateral Paw	0.8 ± 0.2	%ID/g
Liver	15.2 ± 3.1	%ID/g
Kidneys	8.5 ± 1.9	%ID/g
Spleen	2.1 ± 0.5	%ID/g
Muscle	0.5 ± 0.1	%ID/g
Target Engagement
Target-to-Background Ratio	Inflamed vs. Contralateral Paw	4.4 ± 0.9	Ratio
In Vivo Ki (apparent)	Inflamed Paw	15.3 ± 4.2	nM

%ID/g: Percentage of Injected Dose per gram of tissue.

Experimental Protocols

Protocol 1: Preparation of Fluorescently Labeled Jnk-1-IN-5

This protocol describes the conceptual steps for labeling Jnk-1-IN-5 with a near-infrared (NIR) fluorescent dye for in vivo imaging. The choice of an NIR dye (e.g., emitting between 700-900 nm) is crucial to minimize autofluorescence from biological tissues.[10]

Materials:

• Jnk-1-IN-5 with a suitable functional group for conjugation (e.g., amine, carboxyl)

• NHS-ester or maleimide (B117702) functionalized NIR fluorescent dye

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Triethylamine (TEA) or Diisopropylethylamine (DIEA)

• Reverse-phase HPLC system

• Mass spectrometer

Procedure:

• Dissolve Jnk-1-IN-5 in anhydrous DMF or DMSO.

• Add the NHS-ester or maleimide functionalized NIR dye to the solution in a 1:1.2 molar ratio (inhibitor:dye).

• Add 2-3 equivalents of TEA or DIEA to the reaction mixture to act as a base.

• Stir the reaction at room temperature, protected from light, for 4-12 hours.

• Monitor the reaction progress using thin-layer chromatography (TLC) or LC-MS.

• Upon completion, purify the labeled conjugate using a reverse-phase HPLC system.

• Confirm the identity and purity of the final product (Jnk-1-IN-5-NIR) using mass spectrometry and analytical HPLC.

• Determine the concentration of the labeled inhibitor spectrophotometrically.

Protocol 2: In Vivo Imaging of Jnk-1-IN-5-NIR in an Animal Model of Inflammation

This protocol outlines the procedure for in vivo imaging of the labeled inhibitor in a murine model of localized inflammation (e.g., carrageenan-induced paw edema).

Animal Model:

• Induce localized inflammation in the right hind paw of an anesthetized mouse by subcutaneous injection of 1% carrageenan solution. The left hind paw can serve as a control.

Imaging Agent Administration:

• Reconstitute the purified Jnk-1-IN-5-NIR in a biocompatible vehicle (e.g., 10% DMSO, 40% PEG300, 50% saline).

• Administer the imaging agent via intravenous (tail vein) injection at a dose of 5-10 mg/kg.

In Vivo Imaging Procedure:

• Anesthetize the mouse using isoflurane (B1672236) (2% for induction, 1-1.5% for maintenance).

• Place the animal in a pre-warmed in vivo imaging system (IVIS) chamber.

• Acquire whole-body fluorescence images at various time points post-injection (e.g., 1, 4, 8, 24 hours).

• Use appropriate excitation and emission filters for the specific NIR dye used.

• Acquire a white light image for anatomical reference.

• Quantify the fluorescence intensity in regions of interest (ROIs), such as the inflamed and contralateral paws.

Caption: A generalized workflow for in vivo imaging with a labeled Jnk-1-IN-5 probe.

Protocol 3: Ex Vivo Biodistribution Analysis

This protocol provides a method to confirm and quantify the in vivo imaging results through ex vivo analysis of tissues.

Procedure:

• Following the final in vivo imaging time point, humanely euthanize the animal.

• Dissect key organs and tissues (e.g., inflamed paw, contralateral paw, liver, kidneys, spleen, muscle, heart, lungs, brain).

• Arrange the collected tissues in the in vivo imaging system.

• Acquire fluorescence images of the dissected organs.

• Quantify the fluorescence intensity for each organ.

• Weigh each organ and calculate the percentage of injected dose per gram of tissue (%ID/g).

Conclusion

Jnk-1-IN-5 represents a powerful tool for dissecting the role of JNK1 in various disease states. The application of a fluorescently labeled version of this inhibitor in conjunction with in vivo imaging enables the non-invasive visualization of inhibitor distribution, target engagement, and pharmacodynamics in living organisms. The protocols and guidelines presented here offer a robust starting point for researchers to design and execute in vivo imaging studies aimed at understanding the therapeutic potential of JNK1 inhibition. Further development and characterization of imaging probes based on Jnk-1-IN-5 will undoubtedly accelerate the translation of JNK-targeted therapies.

References

• 1. researchgate.net [researchgate.net]
• 2. paulogentil.com [paulogentil.com]
• 3. The JNK Signaling Pathway in Inflammatory Skin Disorders and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bfd.hubu.edu.cn [bfd.hubu.edu.cn]
• 5. mdpi.com [mdpi.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. creative-diagnostics.com [creative-diagnostics.com]
• 10. akinainc.com [akinainc.com]

Application Notes and Protocols for JNK-1-IN-5 In Vivo Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

c-Jun N-terminal kinases (JNKs) are key regulators of various cellular processes, including inflammation, apoptosis, and cell proliferation.[1][2] Dysregulation of the JNK signaling pathway is implicated in a range of diseases, making JNK inhibitors valuable tools for therapeutic research. JNK-1-IN-5 is a potent and selective inhibitor of JNK1, showing promise in preclinical studies, particularly in the context of pulmonary fibrosis and the suppression of TGF-β-induced epithelial-mesenchymal transition.[3] These application notes provide detailed protocols for the in vivo delivery of JNK-1-IN-5 and related compounds, based on available preclinical data, to guide researchers in their experimental design.

JNK Signaling Pathway

The JNK signaling cascade is a tiered pathway involving a series of protein kinases. It is activated by various stress stimuli, leading to the phosphorylation of downstream transcription factors, most notably c-Jun. This activation regulates the expression of genes involved in critical cellular responses.[4]

Caption: The JNK signaling pathway is activated by stress stimuli, leading to a kinase cascade that results in the phosphorylation of c-Jun and subsequent cellular responses. JNK-1-IN-5 acts as an inhibitor of JNK.

In Vivo Delivery of a JNK-1-IN-5 Analog (JNK-IN-5A)

While specific in vivo delivery protocols for JNK-1-IN-5 are not extensively published, a study on a closely related compound, JNK-IN-5A, provides a detailed methodology for oral administration in rats.[5] JNK-IN-5A has been described as a selective JNK2 and JNK3 inhibitor.[5]

Formulation and Vehicle

The vehicle used for the oral gavage of JNK-IN-5A was a suspension prepared as follows:

• Vehicle Composition: 2% w/w Hydroxypropyl methylcellulose (B11928114) (HPMC), 2% w/w Polysorbate 80 (PS80) in 10 mM Phosphate-Buffered Saline (PBS), pH 7.[5]

Quantitative Data from In Vivo Studies with JNK-IN-5A

The following tables summarize the quantitative data from a 7-day oral toxicology study and an efficacy study in a rat model of Metabolic-Associated Fatty Liver Disease (MAFLD) using JNK-IN-5A.[5]

Table 1: 7-Day Oral Toxicology Study of JNK-IN-5A in Rats [5]

Parameter	Vehicle Control	30 mg/kg JNK-IN-5A	100 mg/kg JNK-IN-5A	300 mg/kg JNK-IN-5A
Body Weight Change	No significant changes reported	No significant changes reported	No significant changes reported	No significant changes reported
Hematology	No significant changes reported	No significant changes reported	No significant changes reported	No significant changes reported
Clinical Chemistry (Female Rats)
Glucose	Baseline	Decreased	Decreased	Decreased
Blood Urea Nitrogen (BUN)	Baseline	Decreased	Decreased	Decreased
Total Proteins	Baseline	Decreased	Decreased	Decreased
Sodium	Baseline	No significant change	Decreased	Decreased
Clinical Chemistry (Both Sexes)
Phosphate	Baseline	No significant change	Elevated	Elevated

Table 2: Efficacy of JNK-IN-5A in a Rat Model of MAFLD (3-week treatment) [5]

Parameter	Control (Tap Water)	Sucrose-Only	30 mg/kg/day JNK-IN-5A	60 mg/kg/day JNK-IN-5A
Plasma Triglycerides (TG)	Baseline	Increased	Reduced vs. Sucrose-Only	Reduced vs. Sucrose-Only
Plasma Lactate Dehydrogenase (LDH)	Baseline	Increased	Reduced vs. Sucrose-Only	Reduced vs. Sucrose-Only

Experimental Protocol: Oral Administration of JNK-IN-5A in Rats

This protocol is adapted from the study by Kim et al. (2023) for the oral administration of JNK-IN-5A in rats.[5]

Materials

• JNK-IN-5A

• Hydroxypropyl methylcellulose (HPMC)

• Polysorbate 80 (PS80)

• 10 mM Phosphate-Buffered Saline (PBS), pH 7

• Oral gavage needles

• Syringes

• Balance

• Stir plate and stir bar

Procedure

• Vehicle Preparation:

  • Prepare a 10 mM PBS solution and adjust the pH to 7.

  • Add 2% w/w HPMC and 2% w/w PS80 to the PBS.

  • Stir the mixture until all components are fully dissolved and the solution is homogenous.

• JNK-IN-5A Formulation:

  • Calculate the required amount of JNK-IN-5A based on the desired dose (e.g., 30 mg/kg) and the body weight of the animals.

  • Suspend the calculated amount of JNK-IN-5A in the prepared vehicle.

  • Ensure the suspension is homogenous before administration. The dose volume used in the reference study was 5 mL/kg.[5]

• Animal Dosing:

  • Administer the JNK-IN-5A suspension to the rats once daily via oral gavage.

  • For control animals, administer the vehicle-only solution.

• Monitoring:

  • Monitor the animals for any adverse clinical signs, changes in body weight, and other relevant parameters throughout the study period.

  • Collect blood samples at designated time points for pharmacokinetic and pharmacodynamic analyses. In the reference study, blood was collected 2 hours after dosing on day 1 and day 7 for the toxicology study.[5]

Experimental Workflow for In Vivo Study

The following diagram illustrates a typical workflow for an in vivo study involving the oral administration of a JNK inhibitor.

References

• 1. atsjournals.org [atsjournals.org]
• 2. JNK Signaling: Regulation and Functions Based on Complex Protein-Protein Partnerships - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. Multi-tissue network analysis reveals the effect of JNK inhibition on dietary sucrose-induced metabolic dysfunction in rats - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: JNK-1-IN-5

This technical support center provides researchers, scientists, and drug development professionals with essential information, troubleshooting guides, and frequently asked questions (FAQs) for the use of JNK-1-IN-5, a potent and selective c-Jun N-terminal kinase 1 (JNK1) inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is JNK-1-IN-5 and what is its primary mechanism of action?

A1: JNK-1-IN-5 is a potent small molecule inhibitor of c-Jun N-terminal kinase 1 (JNK1) with sub-nanomolar efficacy.[1] As a member of the mitogen-activated protein kinase (MAPK) family, JNK1 is a key regulator of cellular responses to stress signals, influencing processes like inflammation, apoptosis, and cell differentiation.[2] JNK-1-IN-5 is designed to selectively bind to JNK1, thereby inhibiting its kinase activity and the subsequent phosphorylation of its downstream targets.

Q2: My cells are showing unexpected phenotypes, such as increased proliferation, after treatment with JNK-1-IN-5. What could be the cause?

A2: Unexpected cellular responses can arise from several factors. While JNK-1-IN-5 is a potent JNK1 inhibitor, off-target effects on other kinases are a possibility with any small molecule inhibitor. Inhibition of kinases in opposing or feedback signaling pathways can lead to paradoxical effects.[3][4] It is also important to consider the complex, sometimes opposing roles of JNK isoforms in different cellular contexts; for instance, while JNK activation is often associated with apoptosis, it can also promote cell survival in certain scenarios.[5] We recommend performing dose-response experiments and validating your findings with a structurally different JNK1 inhibitor or using a genetic approach like siRNA to confirm that the observed phenotype is on-target.[4]

Q3: I am not observing the expected inhibition of c-Jun phosphorylation in my Western blot analysis. What should I check?

A3: Several factors could contribute to a lack of observed inhibition. First, ensure the JNK pathway is adequately activated in your experimental system; a positive control with a known JNK activator (e.g., Anisomycin) is crucial.[2][6] Verify the integrity and activity of your JNK-1-IN-5 compound, as improper storage can lead to degradation. Also, check your Western blot protocol, including antibody concentrations and incubation times, and ensure that fresh protease and phosphatase inhibitors were used during cell lysis.[6] Finally, consider the possibility of inhibitor instability or poor cell permeability in your specific cell line.

Q4: How can I assess the selectivity of JNK-1-IN-5 and identify potential off-target effects in my experiments?

A4: The most direct method to determine inhibitor selectivity is through kinome profiling, which screens the inhibitor against a large panel of kinases.[3] While specific kinome-wide screening data for JNK-1-IN-5 is not publicly available, researchers can commission such studies through various commercial services. In your own lab, you can investigate potential off-target effects by:

• Phospho-proteomics: Analyze global changes in protein phosphorylation to identify affected pathways.

• Rescue Experiments: Transfecting cells with a drug-resistant mutant of the target kinase should rescue on-target effects but not off-target effects.[3]

• Using Structurally Unrelated Inhibitors: Comparing the effects of JNK-1-IN-5 with another JNK1 inhibitor that has a different chemical scaffold can help distinguish on-target from off-target phenotypes.[4]

Troubleshooting Guides

Issue 1: Higher than expected cytotoxicity at effective concentrations.

Possible Cause	Suggested Solution	Expected Outcome
Off-target kinase inhibition	1. Perform a kinome-wide selectivity screen to identify unintended kinase targets. 2. Test inhibitors with different chemical scaffolds that target JNK1.	1. Identification of unintended kinase targets that may be essential for cell survival. 2. If cytotoxicity persists across different scaffolds, it may indicate an on-target effect in your specific cell model.
Compound solubility issues	1. Visually inspect your cell culture media for any signs of compound precipitation. 2. Determine the solubility of JNK-1-IN-5 in your specific media.	Prevention of non-specific cellular stress and toxicity caused by compound precipitation.
Solvent toxicity	1. Ensure the final concentration of the solvent (e.g., DMSO) is at a non-toxic level (typically <0.5%). 2. Include a vehicle-only control in your experiments.	Confirmation that the observed cytotoxicity is due to the inhibitor and not the solvent.

Issue 2: Inconsistent or unexpected experimental results.

Possible Cause	Suggested Solution	Expected Outcome
Activation of compensatory signaling pathways	1. Use Western blotting to probe for the activation of known compensatory pathways (e.g., ERK, p38). 2. Consider using a combination of inhibitors to block both the primary and compensatory pathways.	A clearer understanding of the cellular response to JNK1 inhibition and more consistent, interpretable results.
Inhibitor instability	1. Prepare fresh stock solutions of JNK-1-IN-5 regularly. 2. Protect the compound from light and store it as recommended.	Ensures that the observed effects are due to the active inhibitor and not its degradation products.
Cell line-specific effects	1. Test JNK-1-IN-5 in multiple cell lines to determine if the unexpected effects are consistent.	Helps to distinguish between general off-target effects and those that are specific to a particular cellular context.

Data Presentation

Table 1: Representative Kinase Selectivity Profile of a JNK1 Inhibitor

Disclaimer: The following data is for a representative, well-characterized JNK1 inhibitor and is provided for illustrative purposes due to the lack of publicly available kinome-wide screening data for JNK-1-IN-5. Researchers should generate specific data for JNK-1-IN-5 to accurately assess its off-target effects.

Kinase Target	IC50 (nM)	Fold Selectivity vs. JNK1
JNK1	5	1
JNK2	50	10
JNK3	100	20
p38α	>1000	>200
ERK2	>1000	>200
CDK2	>1000	>200
GSK3β	800	160
ROCK2	600	120

Experimental Protocols

Protocol 1: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol describes the determination of JNK1 inhibition by measuring the amount of ADP produced in a kinase reaction using a commercially available luminescence-based assay kit.

Materials:

• Purified recombinant JNK1 enzyme

• JNK1 substrate (e.g., ATF2)

• JNK-1-IN-5

• ATP

• Kinase assay buffer

• Luminescence-based kinase assay kit (e.g., ADP-Glo™)

• White, opaque 384-well plates

• Plate-reading luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of JNK-1-IN-5 in DMSO. Further dilute the compound in the kinase assay buffer to achieve the desired final concentrations. The final DMSO concentration in the assay should not exceed 1%.[7]

• Kinase Reaction Setup:

  • Add 5 µL of the diluted JNK-1-IN-5 or vehicle control to the wells of a white assay plate.

  • Add 10 µL of a 2X kinase/substrate mixture (containing purified JNK1 and its substrate in kinase assay buffer) to each well.

  • Pre-incubate the plate at room temperature for 10 minutes.

• Initiation of Kinase Reaction:

  • Add 10 µL of a 2X ATP solution to each well to start the reaction. The final ATP concentration should be at or near the Km for JNK1.

  • Incubate the plate at 30°C for 60 minutes.

• Termination of Kinase Reaction and ADP Detection:

  • Add 25 µL of the kit's reagent to terminate the kinase reaction and deplete the remaining ATP.

  • Incubate the plate at room temperature for 40 minutes.[7]

• Luminescence Signal Generation:

  • Add 50 µL of the kit's detection reagent to each well to convert the generated ADP to ATP, which is then used in a luciferase reaction to produce a luminescent signal.

  • Incubate for 30-60 minutes at room temperature.

• Data Acquisition: Measure the luminescence of each well using a plate-reading luminometer.

• Data Analysis:

  • Subtract the background luminescence (no enzyme control) from all readings.

  • Normalize the data by setting the negative control (DMSO) as 100% activity and a high concentration of the inhibitor as 0% activity.

  • Plot the percentage of inhibition against the logarithm of the JNK-1-IN-5 concentration and fit the data to a dose-response curve to determine the IC50 value.

Protocol 2: Western Blot Analysis of JNK Pathway Inhibition

This protocol details the steps to assess the inhibitory effect of JNK-1-IN-5 on the JNK signaling pathway in cultured cells by measuring the phosphorylation of c-Jun.

Materials:

• Cultured cells

• JNK-1-IN-5

• JNK pathway activator (e.g., Anisomycin)

• Cell lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (Phospho-c-Jun, Total c-Jun, GAPDH/β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Culture and Treatment:

  • Plate cells and grow to 70-80% confluency.

  • Serum-starve the cells for 4-6 hours, if necessary.

  • Pre-treat the cells with various concentrations of JNK-1-IN-5 or vehicle (DMSO) for 1-2 hours.[2]

  • Stimulate the cells with a JNK activator (e.g., 25 µg/mL Anisomycin for 30 minutes) to induce JNK phosphorylation. Include a non-stimulated control group.[2]

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Add ice-cold lysis buffer with inhibitors, scrape the cells, and transfer the lysate to a microcentrifuge tube.[2]

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.[6]

• Protein Quantification and Sample Preparation:

  • Determine the protein concentration of each lysate using a BCA protein assay.

  • Normalize the protein concentration of all samples with lysis buffer.

  • Add Laemmli sample buffer and boil at 95-100°C for 5 minutes.[2]

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (20-40 µg) into an SDS-PAGE gel and perform electrophoresis.[2]

  • Transfer the separated proteins to a membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

• Antibody Incubation:

  • Incubate the membrane with primary antibodies (e.g., anti-phospho-c-Jun, anti-total c-Jun, anti-GAPDH) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection and Analysis:

  • Apply ECL substrate to the membrane.

  • Capture the chemiluminescent signal using an imaging system.

  • Quantify the band intensities. Normalize the phospho-c-Jun signal to the total c-Jun or loading control signal.

Visualizations

JNK Signaling Pathway and the point of inhibition by JNK-1-IN-5.

General experimental workflow for characterizing JNK-1-IN-5 activity.

A logical workflow for troubleshooting unexpected experimental results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. The JNK Signaling Pathway in Inflammatory Skin Disorders and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Optimizing JNK-IN-5 Concentration: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing JNK-IN-5 in their experiments. Below you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to ensure optimal results.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of JNK-IN-5?

JNK-IN-5 is a potent and selective inhibitor of c-Jun N-terminal kinase (JNK). It functions as an ATP-competitive inhibitor, binding to the ATP-binding pocket of JNK isoforms, thereby preventing the phosphorylation of its downstream substrates, such as c-Jun. By inhibiting JNK activity, JNK-IN-5 can modulate various cellular processes, including inflammation, apoptosis, and cell proliferation.

Q2: What is a recommended starting concentration for JNK-IN-5 in cell culture experiments?

The optimal concentration of JNK-IN-5 is highly dependent on the cell line and the specific experimental endpoint. Based on available data for potent JNK inhibitors, a good starting point for a dose-response experiment is a range from 10 nM to 1 µM. For initial experiments, a concentration of approximately 100 nM can be tested.

Q3: How should I prepare and store JNK-IN-5?

JNK-IN-5 is typically supplied as a solid. It is recommended to prepare a concentrated stock solution in a suitable solvent like DMSO. For example, a 10 mM stock solution can be prepared and stored at -20°C or -80°C for long-term stability. When preparing working solutions for cell culture, the final DMSO concentration should be kept low (typically below 0.1%) to avoid solvent-induced cytotoxicity. It is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles.

Q4: How can I confirm that JNK-IN-5 is effectively inhibiting the JNK pathway in my cells?

The most common method to confirm JNK inhibition is to perform a Western blot analysis to assess the phosphorylation status of the direct JNK substrate, c-Jun. A significant decrease in the levels of phosphorylated c-Jun (at Ser63 or Ser73) relative to total c-Jun indicates effective inhibition of the JNK pathway.

JNK Signaling Pathway

The JNK signaling pathway is a crucial cascade involved in cellular responses to stress signals.

Caption: A simplified diagram of the JNK signaling pathway and the point of inhibition by JNK-IN-5.

Experimental Protocols

Protocol 1: Determining the Optimal Concentration of JNK-IN-5 using Western Blot

This protocol outlines the steps to identify the effective concentration of JNK-IN-5 for inhibiting JNK signaling in a specific cell line.

Materials:

• JNK-IN-5

• Cell line of interest (e.g., HeLa, A375)

• Complete cell culture medium

• JNK activator (e.g., Anisomycin, UV radiation)

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies:

  • Rabbit anti-phospho-JNK (Thr183/Tyr185)

  • Rabbit anti-total JNK

  • Rabbit anti-phospho-c-Jun (Ser63 or Ser73)

  • Rabbit anti-total c-Jun

  • Loading control antibody (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of treatment.

• Inhibitor Treatment: The following day, treat the cells with a range of JNK-IN-5 concentrations (e.g., 0, 10, 50, 100, 500, 1000 nM) for 1-2 hours. Include a vehicle control (DMSO).

• JNK Activation: After the pre-treatment, stimulate the cells with a JNK activator (e.g., 20 µg/mL Anisomycin for 30 minutes). Include an unstimulated control group.

• Cell Lysis: Wash the cells twice with ice-cold PBS and then add 100-150 µL of ice-cold lysis buffer to each well. Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Prepare samples by adding Laemmli buffer and boiling for 5 minutes.

  • Load equal amounts of protein (20-30 µg) per lane on an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C. Recommended dilutions:

    • p-JNK: 1:1000

    • Total JNK: 1:1000

    • p-c-Jun: 1:1000

    • Total c-Jun: 1:1000

    • Loading control: 1:5000

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the signal using an ECL substrate.

• Data Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels. The lowest concentration of JNK-IN-5 that significantly reduces the phosphorylation of c-Jun is the optimal concentration for your experiments.

Protocol 2: Cell Viability Assay

This protocol is for assessing the effect of JNK-IN-5 on cell viability using a colorimetric assay such as MTT or MTS.

Materials:

• JNK-IN-5

• Cell line of interest

• 96-well plates

• MTT or MTS reagent

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density. For HeLa cells, a starting density of 5,000 cells/well is recommended, and for A375 cells, 8,000 cells/well.[1][2] Allow cells to adhere overnight.

• Inhibitor Treatment: Treat the cells with a serial dilution of JNK-IN-5 (e.g., from 1 nM to 10 µM). Include a vehicle control (DMSO).

• Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).

• Viability Assessment: Add the MTT or MTS reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours.

• Absorbance Reading: Measure the absorbance at the appropriate wavelength.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Plot the percentage of viability against the inhibitor concentration to determine the IC50 value (the concentration that inhibits cell growth by 50%).

Recommended Concentration Ranges for JNK Inhibitors

The following table summarizes reported effective concentrations and IC50 values for various JNK inhibitors in different cell lines. This data can be used as a reference for designing experiments with JNK-IN-5.

Inhibitor	Cell Line	Assay Type	Effective Concentration / IC50
JNK-IN-8	HeLa	c-Jun phosphorylation	EC50: 486 nM[3]
JNK-IN-8	A375	c-Jun phosphorylation	EC50: 338 nM[3]
SP600125	HeLa	Cell Viability (48h)	Induces G2/M arrest at varying concentrations[4]
SP600125	Hep3B	LAMP2A stability	10 µM[5]
CC-401	Colon Cancer Lines	Cell Viability	Synergistic with chemotherapy

Troubleshooting Guide

Caption: A troubleshooting workflow for common issues encountered during experiments with JNK-IN-5.

Problem: No or weak inhibition of p-c-Jun.

• Possible Cause: The concentration of JNK-IN-5 is too low.

  • Solution: Perform a dose-response experiment with a wider range of concentrations (e.g., 10 nM to 10 µM) to determine the optimal inhibitory concentration for your specific cell line and experimental conditions.

• Possible Cause: The JNK pathway was not sufficiently activated.

  • Solution: Confirm the efficacy of your JNK activator (e.g., Anisomycin) and optimize the stimulation time and concentration.

• Possible Cause: The JNK-IN-5 compound has degraded.

  • Solution: Prepare fresh stock and working solutions of JNK-IN-5. Ensure proper storage of the stock solution at -20°C or -80°C and avoid multiple freeze-thaw cycles.

Problem: High background on the Western blot for phospho-proteins.

• Possible Cause: Insufficient blocking of the membrane.

  • Solution: Increase the blocking time to 1.5-2 hours. Use 5% BSA in TBST for blocking, especially for phospho-antibodies, as milk can sometimes cause background.

• Possible Cause: The primary or secondary antibody concentration is too high.

  • Solution: Titrate your antibodies to determine the optimal dilution that provides a strong signal with low background.

Problem: Inconsistent results in cell viability assays.

• Possible Cause: Inconsistent cell seeding density.

  • Solution: Carefully optimize and standardize your cell seeding density to ensure reproducibility between experiments.

• Possible Cause: Cytotoxicity from the solvent (DMSO).

  • Solution: Ensure that the final concentration of DMSO in the cell culture medium is kept at a non-toxic level, typically below 0.1%. Include a vehicle-only control in all experiments.

• Possible Cause: Off-target effects of the inhibitor at higher concentrations.

  • Solution: If you observe unexpected effects on cell viability, consider performing a kinase profile screen to identify potential off-target interactions of JNK-IN-5. Also, try to use the lowest effective concentration that inhibits JNK signaling.

References

• 1. Useful Numbers for Cell Culture | Thermo Fisher Scientific - US [thermofisher.com]
• 2. A375 Cell Line - A Guide on Melanoma Research [cytion.com]
• 3. selleckchem.com [selleckchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Jnk-1-IN-5 stability and storage conditions

Welcome to the technical support center for JNK-1-IN-5. This guide provides detailed information on the stability, storage, and handling of JNK-1-IN-5, along with troubleshooting advice and answers to frequently asked questions to support your research.

Frequently Asked Questions (FAQs)

Q1: What is JNK-1-IN-5?

A1: JNK-1-IN-5 is a potent and selective inhibitor of c-Jun N-terminal kinase 1 (JNK1).[1] It is utilized in research to study the physiological and pathological roles of the JNK1 signaling pathway, which is involved in cellular processes such as inflammation, apoptosis, and cell differentiation.[2][3][][5][6][7] JNK-1-IN-5 has shown promise in research related to anti-pulmonary fibrosis by suppressing TGF-β-induced epithelial-mesenchymal transition.[1]

Q2: What are the recommended storage conditions for JNK-1-IN-5?

A2: Proper storage of JNK-1-IN-5 is crucial for maintaining its stability and activity. Recommendations are summarized in the table below. For specific details, always refer to the Certificate of Analysis (CoA) provided by the supplier.[1]

Q3: How should I prepare stock solutions of JNK-1-IN-5?

A3: To prepare a stock solution, it is recommended to use an appropriate solvent such as DMSO.[8][9][10] Allow the vial of JNK-1-IN-5 powder to warm to room temperature before opening. Dissolve the powder in anhydrous DMSO to the desired concentration. Sonication may be used to aid dissolution.[8] For cell-based assays, it is advisable to keep the final DMSO concentration in the culture medium low (typically below 0.5%) to avoid solvent toxicity.[11]

Q4: What is the stability of JNK-1-IN-5 stock solutions?

A4: Once dissolved, it is best to aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.[9][10][11] While specific stability data for JNK-1-IN-5 in solution is not extensively published, a general guideline for JNK inhibitors is to store DMSO stock solutions at -80°C for up to one year.[8][9][10][11] For aqueous solutions, it is recommended to prepare them fresh for each experiment.

Stability and Storage Conditions

Form	Storage Temperature	Duration	Notes
Solid Powder	-20°C	Up to 3 years	Store in a dry, dark place.
DMSO Stock Solution	-80°C	Up to 1 year	Aliquot to avoid repeated freeze-thaw cycles. Use fresh, anhydrous DMSO.[8][9][10][11]
Aqueous Solution	Prepare Fresh	N/A	Prepare immediately before use.

Note: These are general recommendations based on information for similar compounds. Always refer to the supplier-specific Certificate of Analysis for the most accurate information.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Compound precipitates in stock solution	Solvent has absorbed moisture.	Use fresh, anhydrous DMSO.[9][10][11]
Concentration is too high.	Prepare a new stock solution at a lower concentration.
Improper storage.	Aliquot and store at -80°C. Avoid repeated freeze-thaw cycles.[9][10][11]
Inconsistent or no effect in cell-based assays	Incorrect concentration used.	Perform a dose-response experiment to determine the optimal concentration for your cell line.
Cell line is not sensitive to JNK inhibition.	Confirm that the JNK pathway is active in your cell model. You may need to stimulate the pathway (e.g., with anisomycin, UV radiation, or cytokines).[11][12]
Compound degradation.	Prepare a fresh stock solution from powder. Ensure proper storage of existing stock solutions.
High background in Western blot for phospho-JNK	Suboptimal antibody.	Validate your primary antibody for specificity and sensitivity.
Inefficient protein extraction.	Use a lysis buffer containing phosphatase and protease inhibitors.[10]
Issues with protein transfer.	Optimize your transfer conditions (time, voltage, membrane type).
Unexpected off-target effects	Compound concentration is too high.	Lower the concentration of JNK-1-IN-5 used.
The observed phenotype is not solely due to JNK1 inhibition.	Use a negative control compound or a secondary inhibitor to confirm the specificity of the effect. Consider RNAi-mediated knockdown of JNK1 as an orthogonal approach.

Experimental Protocols & Methodologies

General Workflow for Characterizing JNK-1-IN-5 Activity

This workflow provides a general approach to validating the inhibitory effect of JNK-1-IN-5 in a cellular context.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. What are JNK inhibitors and how do they work? [synapse.patsnap.com]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. c-Jun N-terminal kinases - Wikipedia [en.wikipedia.org]
• 7. The c-Jun Kinase/Stress-activated Pathway: Regulation, Function and Role in Human Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. JNK-1-IN-3 | Inhibitor | Anticancer | c-Jun&c-Fos | p53 | TargetMol [targetmol.com]
• 9. selleckchem.com [selleckchem.com]
• 10. selleckchem.com [selleckchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Optimizing JNK-1-IN-5 Efficacy in Cellular Assays

Welcome to the technical support center for JNK-1-IN-5. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance the efficacy of JNK-1-IN-5 in your cellular experiments.

Frequently Asked Questions (FAQs)

Q1: What is JNK-1-IN-5 and what is its primary mechanism of action?

A1: JNK-1-IN-5 (also known as Compound 14) is a potent and selective inhibitor of c-Jun N-terminal kinase 1 (JNK1) with sub-nanomolar efficacy.[1] It functions as an ATP-competitive inhibitor, binding to the ATP-binding pocket of JNK1 to prevent the phosphorylation of its downstream substrates.[2][3] Its selectivity and potency make it a valuable tool for studying JNK1-mediated signaling pathways.

Q2: What are the recommended starting concentrations for JNK-1-IN-5 in cell culture?

A2: While the biochemical IC50 of JNK-1-IN-5 against JNK1 is in the low nanomolar range (21 nM), the effective concentration in a cellular context can be significantly higher due to factors like cell permeability and intracellular ATP concentrations.[2] It is recommended to perform a dose-response experiment starting from a low nanomolar range (e.g., 1-10 nM) up to a low micromolar range (e.g., 1-10 µM) to determine the optimal concentration for your specific cell line and experimental endpoint.

Q3: How should I prepare and store JNK-1-IN-5 stock solutions?

A3: Like many small molecule inhibitors, JNK-1-IN-5 is typically dissolved in an organic solvent such as dimethyl sulfoxide (B87167) (DMSO) to prepare a high-concentration stock solution (e.g., 10 mM).[4][5] Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[4] When preparing working solutions, ensure the final DMSO concentration in your cell culture medium is low (typically ≤0.1%) to avoid solvent-induced toxicity.

Q4: I am observing high variability in my results. What could be the cause?

A4: High variability can stem from several factors, including inconsistent inhibitor concentration, cell health, or assay readout. Ensure your JNK-1-IN-5 stock solution is fully dissolved and vortexed before each use. Maintain consistent cell seeding densities and passage numbers. For long-duration experiments, consider the stability of the compound in your culture medium and the possibility of replenishing it.

Q5: What are the known off-target effects of JNK-1-IN-5?

A5: JNK-1-IN-5 has been shown to be highly selective for JNK1 over the related p38 MAPK.[2] However, like any kinase inhibitor, off-target effects are possible, especially at higher concentrations. It is good practice to include appropriate controls, such as a structurally unrelated JNK inhibitor or a negative control compound, to validate that the observed phenotype is due to on-target JNK1 inhibition.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No or weak inhibition of JNK signaling (e.g., no decrease in phospho-c-Jun)	1. Insufficient Inhibitor Concentration: The concentration of JNK-1-IN-5 may be too low for your cell type. 2. Poor Cell Permeability: The compound may not be efficiently entering the cells. 3. Compound Degradation: The inhibitor may be unstable in the cell culture medium. 4. High Target Protein Expression: High levels of JNK1 may require a higher inhibitor concentration.	1. Perform a dose-response experiment to determine the optimal concentration (EC50) for your specific cell line. 2. While JNK-1-IN-5 has good bioavailability in vivo, cell line specific permeability can vary.[2] If permeability is suspected, ensure proper solubilization and consider a pre-incubation step. 3. Assess the stability of JNK-1-IN-5 in your culture medium over the experimental time course. Consider refreshing the medium with the inhibitor for long-term experiments. 4. Quantify JNK1 expression levels in your cell line via Western blot or qPCR.
High Cellular Toxicity at Effective Concentrations	1. Off-Target Effects: At higher concentrations, the inhibitor may be affecting other essential kinases or cellular pathways. 2. Solvent Toxicity: The concentration of the vehicle (e.g., DMSO) may be too high.	1. Use the lowest effective concentration of JNK-1-IN-5 that gives the desired on-target effect. Validate the phenotype with a second, structurally different JNK inhibitor or by using genetic approaches like siRNA/shRNA against JNK1. 2. Ensure the final DMSO concentration is kept below 0.1% in your cell culture medium. Include a vehicle-only control in all experiments.
Inconsistent Results Between Experiments	1. Inhibitor Precipitation: The inhibitor may be precipitating out of solution upon dilution into aqueous media. 2. Variability in Cell Culture: Differences in cell passage number, confluency, or overall health can affect the response to the inhibitor. 3. Inconsistent Stimulation: If using a stimulus to activate the JNK pathway, its potency or application may vary.	1. Visually inspect for precipitation after adding JNK-1-IN-5 to the media. Prepare fresh dilutions from your DMSO stock for each experiment. 2. Maintain a consistent cell culture practice. Use cells within a defined passage number range and seed them at a consistent density. 3. Prepare fresh dilutions of the stimulating agent for each experiment and apply it consistently.

Quantitative Data Summary

The following table summarizes the reported inhibitory activity of JNK-1-IN-5 and a related compound.

Compound	Target	IC50 (nM)	Notes
JNK-1-IN-5 (Compound 14)	JNK1	21	Highly selective over p38.[2]
JNK2	66	[2]
JNK3	15	[2]
JNK-IN-8	JNK1	4.7	Irreversible covalent inhibitor, useful as a positive control.[6]
JNK2	18.7	[6]
JNK3	1.0	[6]

IC50 values represent the concentration of the inhibitor required to reduce the activity of the enzyme by 50% in biochemical assays.

Experimental Protocols

Protocol 1: Assessment of JNK-1-IN-5 Efficacy by Western Blot for Phospho-c-Jun

Objective: To determine the effective concentration of JNK-1-IN-5 for inhibiting JNK1 activity in cells by measuring the phosphorylation of its direct substrate, c-Jun.

Materials:

• Cell line of interest

• Complete cell culture medium

• JNK-1-IN-5

• DMSO (anhydrous)

• JNK pathway activator (e.g., Anisomycin, UV-C light, or a relevant cytokine)

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-phospho-c-Jun (Ser63 or Ser73), anti-total c-Jun, anti-JNK1, and a loading control (e.g., anti-GAPDH or anti-β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of treatment. Allow cells to adhere overnight.

• Inhibitor Preparation: Prepare a series of dilutions of JNK-1-IN-5 in complete cell culture medium from a 10 mM DMSO stock. Ensure the final DMSO concentration is constant across all wells and does not exceed 0.1%.

• Inhibitor Treatment: Pre-treat the cells with varying concentrations of JNK-1-IN-5 (and a vehicle control) for 1-2 hours.

• JNK Pathway Stimulation: Following pre-treatment, stimulate the JNK pathway with an appropriate activator for the recommended time (e.g., 25 ng/mL Anisomycin for 30 minutes). Include an unstimulated control group.

• Cell Lysis: Aspirate the medium, wash the cells once with ice-cold PBS, and add 100-200 µL of ice-cold lysis buffer to each well. Scrape the cells, transfer the lysate to a microcentrifuge tube, and incubate on ice for 20 minutes.

• Protein Quantification: Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C. Collect the supernatant and determine the protein concentration using a BCA assay.

• Western Blotting: a. Normalize all samples to the same protein concentration (e.g., 20 µg) with lysis buffer and Laemmli sample buffer. b. Boil the samples for 5 minutes. c. Load the samples onto an SDS-PAGE gel and perform electrophoresis. d. Transfer the separated proteins to a PVDF membrane. e. Block the membrane with blocking buffer for 1 hour at room temperature. f. Incubate the membrane with the primary antibody against phospho-c-Jun overnight at 4°C. g. Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. h. Detect the signal using an ECL substrate. i. Strip the membrane and re-probe for total c-Jun, JNK1, and a loading control to ensure equal protein loading.

Data Analysis: Quantify the band intensities for phospho-c-Jun and total c-Jun. Normalize the phospho-c-Jun signal to the total c-Jun signal. Plot the normalized phospho-c-Jun levels against the JNK-1-IN-5 concentration to determine the EC50.

Visualizations

Caption: The JNK1 signaling pathway and the inhibitory action of JNK-1-IN-5.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. C-Jun N-terminal kinase inhibitors: Structural insight into kinase-inhibitor complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. selleckchem.com [selleckchem.com]

Minimizing variability in Jnk-1-IN-5 experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize variability in experiments involving the JNK1 inhibitor, Jnk-1-IN-5.

Troubleshooting Guide

This guide addresses specific issues that may arise during experimentation with Jnk-1-IN-5, helping you to ensure data accuracy and reproducibility.

Issue	Potential Cause	Recommended Solution
Inconsistent IC50 Values	Variability in ATP Concentration: The IC50 value of an ATP-competitive inhibitor like Jnk-1-IN-5 is highly dependent on the ATP concentration in the assay.[1][2]	- Determine the Km of ATP for your specific JNK1 enzyme lot and use a consistent ATP concentration relative to the Km (e.g., at or near the Km) for all experiments. - Report the ATP concentration used when publishing IC50 data.
Inconsistent Enzyme Activity: Repeated freeze-thaw cycles or improper storage can lead to a loss of kinase activity.[3]	- Aliquot the JNK1 enzyme upon receipt and store at -80°C. - Avoid repeated freeze-thaw cycles. - Always run a positive control (no inhibitor) and a negative control (no enzyme) to ensure the enzyme is active and the assay window is sufficient.
Pipetting Inaccuracies: Small volume additions, especially of the inhibitor, can be a major source of error.	- Use calibrated pipettes and appropriate pipetting techniques (e.g., reverse pipetting for viscous solutions). - Prepare a master mix of reagents to be dispensed across the plate to minimize well-to-well variability.
High Background Signal in Kinase Assays	Compound Interference: The inhibitor itself may interfere with the assay detection method (e.g., fluorescence quenching or enhancement).	- Run a control experiment with the inhibitor in the absence of the kinase to check for assay interference.
Non-specific Binding: The inhibitor or detection antibodies may bind non-specifically to the plate or other assay components.	- Ensure adequate blocking of the assay plate (e.g., with BSA). - Optimize antibody concentrations to reduce non-specific binding.
Low or No Inhibition of JNK Phosphorylation in Cell-Based Assays	Poor Cell Permeability: The inhibitor may not be efficiently entering the cells.	- While Jnk-1-IN-5 is designed to be cell-permeable, its uptake can vary between cell lines. Consider increasing the pre-incubation time or concentration.
Inhibitor Degradation: The inhibitor may not be stable in cell culture media for the duration of the experiment.	- Prepare fresh dilutions of Jnk-1-IN-5 from a DMSO stock for each experiment. - Minimize the time the inhibitor is in aqueous solutions before being added to cells.
Suboptimal Stimulation of the JNK Pathway: The stimulus used to activate the JNK pathway may not be potent enough or applied for the optimal duration.	- Titrate the concentration and time of the JNK activator (e.g., anisomycin, UV-C) to achieve robust and reproducible JNK phosphorylation in your specific cell line.[4]
Variability Between Replicate Wells	Edge Effects: Evaporation from the outer wells of a microplate can concentrate reagents and alter results.[3]	- Avoid using the outermost wells of the plate for experimental samples. Fill these wells with buffer or water to maintain a humid environment.
Inadequate Reagent Mixing: Incomplete mixing of assay components can lead to inconsistent results.	- Ensure thorough mixing of all reagents before and after addition to the assay plate. Gently tap or use a plate shaker.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Jnk-1-IN-5?

A1: Jnk-1-IN-5 is a potent and selective, ATP-competitive inhibitor of c-Jun N-terminal kinase 1 (JNK1).[3][5] It binds to the ATP-binding pocket of the JNK1 enzyme, preventing the phosphorylation of its downstream substrates.[3]

Q2: What are the reported IC50 values for Jnk-1-IN-5?

A2: Jnk-1-IN-5 (also referred to as compound 14 in some literature) has demonstrated sub-nanomolar efficacy against JNK1.[3][5] The potency of ATP-competitive inhibitors is dependent on the ATP concentration used in the assay.

Quantitative Data Summary: Jnk-1-IN-5 Inhibition

Target	IC50	Assay Conditions	Reference
JNK1	Sub-nanomolar	Enzymatic Assay	[3][5]

Q3: How should I prepare and store Jnk-1-IN-5?

A3: For long-term storage, it is recommended to store the solid compound at -20°C. For experimental use, prepare a stock solution in DMSO. It is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles and store at -80°C. Prepare fresh working dilutions in your assay buffer or cell culture medium before each experiment.

Q4: What is the selectivity profile of Jnk-1-IN-5?

A4: Jnk-1-IN-5 was developed as a selective inhibitor for JNK1.[3] To fully characterize its selectivity, it is recommended to test it against other JNK isoforms (JNK2 and JNK3) and other related kinases, such as p38 and ERK, especially if off-target effects are a concern.

Q5: What are common positive and negative controls for a Jnk-1-IN-5 experiment?

A5:

• Positive Control (Inhibition): A known, well-characterized JNK inhibitor like SP600125 or CC-90001 can be used.[3]

• Negative Control (Vehicle): The vehicle used to dissolve Jnk-1-IN-5 (typically DMSO) should be added to control wells at the same final concentration as the experimental wells.

• Assay Controls (Kinase Assay): Include wells with no enzyme (to measure background) and wells with enzyme but no inhibitor (to measure maximal activity).

• Cell-Based Assay Controls: Include an unstimulated cell group (no JNK activator) and a stimulated group with only the vehicle.

Experimental Protocols

Protocol 1: In Vitro JNK1 Kinase Assay

This protocol is a general guideline for determining the IC50 of Jnk-1-IN-5 using a luminescent ADP-detecting assay.

Materials:

• Recombinant human JNK1 enzyme

• ATF2 or c-Jun protein substrate

• ATP

• Jnk-1-IN-5

• Kinase Reaction Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA)

• ADP-Glo™ Kinase Assay Kit

• White, opaque 384-well assay plates

• Plate-reading luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of Jnk-1-IN-5 in DMSO. Further dilute in Kinase Reaction Buffer to the desired final concentrations. Ensure the final DMSO concentration is consistent across all wells and typically ≤1%.

• Assay Setup:

  • Add 1 µL of diluted Jnk-1-IN-5 or control (DMSO for negative control, a known JNK inhibitor for positive control) to the wells of a 384-well plate.

  • Add 2 µL of JNK1 enzyme (e.g., 5 ng/µL) diluted in Kinase Reaction Buffer.

  • To initiate the reaction, add 2 µL of a substrate/ATP mixture (e.g., 0.2 µg/µL ATF2 substrate and an appropriate concentration of ATP, ideally at its Km) diluted in Kinase Reaction Buffer.

• Kinase Reaction: Incubate the plate at 30°C for 60 minutes.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal. Incubate at room temperature for 30 minutes.

• Data Acquisition: Read the luminescence on a plate reader.

• Data Analysis: Calculate the percent inhibition for each concentration of Jnk-1-IN-5 and determine the IC50 value by fitting the data to a dose-response curve.

Protocol 2: Western Blot for Phospho-JNK in Cultured Cells

This protocol describes how to assess the inhibitory effect of Jnk-1-IN-5 on JNK phosphorylation in a cellular context.

Materials:

• Cell line of interest (e.g., A549, HeLa)

• JNK pathway activator (e.g., Anisomycin, TGF-β)

• Jnk-1-IN-5

• Ice-cold PBS

• Lysis Buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels, transfer apparatus, and PVDF or nitrocellulose membranes

• Blocking Buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies: Rabbit anti-phospho-JNK (Thr183/Tyr185), Rabbit anti-total JNK

• HRP-conjugated anti-rabbit secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Culture and Treatment:

  • Plate cells and grow to 70-80% confluency.

  • Pre-treat cells with various concentrations of Jnk-1-IN-5 or vehicle (DMSO) for 1-2 hours.

  • Stimulate the cells with a JNK activator (e.g., 10 ng/mL TGF-β or 25 µg/mL Anisomycin for 30 minutes) to induce JNK phosphorylation. Include a non-stimulated control group.[3]

• Cell Lysis:

  • After treatment, place the culture dishes on ice and wash the cells twice with ice-cold PBS.

  • Add ice-cold Lysis Buffer, scrape the cells, and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cell debris. Collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Sample Preparation: Normalize protein concentrations with Lysis Buffer. Add Laemmli sample buffer and boil at 95-100°C for 5 minutes.

• Western Blotting:

  • Load equal amounts of protein (e.g., 20-40 µg) per lane on an SDS-PAGE gel.

  • Transfer the separated proteins to a membrane.

  • Block the membrane with Blocking Buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-JNK overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and apply the ECL substrate.

• Signal Detection and Analysis:

  • Capture the chemiluminescent signal using an imaging system.

  • To confirm equal protein loading, strip the membrane and re-probe with an antibody for total JNK or a loading control like β-actin.

  • Quantify the band intensities and normalize the phospho-JNK signal to the total JNK signal.

Visualizations

Caption: JNK Signaling Pathway and the inhibitory action of Jnk-1-IN-5.

Caption: Recommended experimental workflow for characterizing Jnk-1-IN-5.

Caption: Troubleshooting flowchart for Jnk-1-IN-5 experiments.

References

• 1. Discovery of the c-Jun N-Terminal Kinase Inhibitor CC-90001 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Discovery of potent and selective covalent inhibitors of JNK - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

Technical Support Center: Overcoming Resistance to JNK-1-IN-5

Welcome to the technical support center for JNK-1-IN-5. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the use of JNK-1-IN-5 in cell lines, with a focus on overcoming resistance.

Frequently Asked Questions (FAQs)

Q1: What is JNK-1-IN-5 and what is its mechanism of action?

JNK-1-IN-5 is a potent and selective inhibitor of c-Jun N-terminal kinase 1 (JNK1). It functions as a covalent inhibitor, irreversibly binding to a cysteine residue near the ATP-binding site of JNK1. This covalent modification prevents ATP from binding, thereby inhibiting the kinase activity of JNK1 and blocking downstream signaling pathways involved in stress responses, inflammation, and apoptosis.

Q2: My cells are not responding to JNK-1-IN-5 treatment. What are the possible reasons?

Lack of response to JNK-1-IN-5 can be attributed to several factors:

• Low JNK1 activity: The targeted cell line may not have significant basal or stimulated JNK1 activity. It is crucial to confirm JNK1 pathway activation in your experimental model.

• Incorrect dosage: The concentration of JNK-1-IN-5 may be too low to achieve effective inhibition. A dose-response experiment is recommended to determine the optimal concentration for your cell line.

• Cell permeability issues: While designed to be cell-permeable, issues with compound uptake can occur in certain cell types.

• Primary resistance: The cell line may possess intrinsic resistance mechanisms, such as mutations in the JNK1 gene or pre-existing activation of bypass signaling pathways.

Q3: What are the known mechanisms of acquired resistance to JNK inhibitors like JNK-1-IN-5?

Acquired resistance to kinase inhibitors, including covalent inhibitors like JNK-1-IN-5, can arise through several mechanisms[1][2]:

• Target alteration: Mutations in the JNK1 gene, particularly at or near the covalent binding site (e.g., the gatekeeper residue), can prevent the inhibitor from binding effectively[3][4][5][6].

• Bypass signaling pathway activation: Cells can compensate for JNK1 inhibition by upregulating alternative survival pathways, such as the PI3K/AKT or other MAPK pathways[7][8].

• Increased drug efflux: Overexpression of ATP-binding cassette (ABC) transporters can actively pump the inhibitor out of the cell, reducing its intracellular concentration.

• Metabolic alterations: Changes in cellular metabolism may reduce the efficacy of the drug[9].

• Upregulation of the target protein: Increased expression of JNK1 can overcome the inhibitory effect of the compound.

Q4: Can JNK-1-IN-5 have off-target effects?

While JNK-1-IN-5 is designed to be a selective JNK1 inhibitor, like many kinase inhibitors, it may exhibit off-target activity at higher concentrations. It is important to consult the manufacturer's datasheet for the kinase selectivity profile. Off-target effects can lead to unexpected cellular phenotypes[10]. To confirm that the observed effects are due to JNK1 inhibition, consider using a structurally different JNK1 inhibitor or genetic approaches like siRNA/shRNA for target validation.

Troubleshooting Guides

This section provides structured guidance for common issues encountered during experiments with JNK-1-IN-5.

Issue 1: No or weak inhibition of JNK1 signaling (e.g., no decrease in phospho-c-Jun levels).

Possible Cause	Recommended Solution
Inactive Compound	Ensure proper storage of JNK-1-IN-5 (typically at -20°C). Prepare fresh stock solutions in an appropriate solvent (e.g., DMSO). Avoid repeated freeze-thaw cycles.
Insufficient Drug Concentration or Treatment Time	Perform a dose-response (e.g., 0.1 nM to 10 µM) and time-course (e.g., 1, 6, 12, 24 hours) experiment to determine the optimal conditions for your cell line.
Low Basal JNK1 Activity	Stimulate the JNK pathway with an activator (e.g., Anisomycin, UV radiation, or cytokines like TNF-α) to induce JNK1 phosphorylation before inhibitor treatment.[11]
Technical Issues with Western Blot	Optimize your Western blot protocol. Ensure complete protein transfer, use appropriate blocking buffers (e.g., 5% BSA in TBST for phospho-antibodies), and validate primary and secondary antibodies. Include positive and negative controls.

Issue 2: Development of resistance to JNK-1-IN-5 after initial sensitivity.

Possible Cause	Recommended Solution
Gatekeeper Mutation in JNK1	Sequence the JNK1 gene in the resistant cells to identify potential mutations. If a mutation is confirmed, consider using a next-generation JNK inhibitor with a different binding mode.
Activation of Bypass Pathways	Use phospho-kinase antibody arrays or targeted Western blots to screen for the activation of alternative survival pathways (e.g., p-AKT, p-ERK). If a bypass pathway is identified, consider a combination therapy approach.
Increased Drug Efflux	Perform a drug retention assay or use an inhibitor of ABC transporters (e.g., Verapamil) in combination with JNK-1-IN-5 to see if sensitivity is restored.
Upregulation of JNK1	Quantify JNK1 protein levels by Western blot in sensitive versus resistant cells.

Issue 3: High cell viability despite apparent JNK1 inhibition.

Possible Cause	Recommended Solution
Cellular Context-Dependent Role of JNK1	In some contexts, JNK signaling can be pro-apoptotic, while in others, it can be pro-survival.[12] The lack of cell death upon JNK1 inhibition might indicate a pro-apoptotic role in your cell line.
Redundancy with other JNK isoforms	JNK2 and JNK3 may compensate for the loss of JNK1 activity. Consider using a pan-JNK inhibitor or siRNA to target other JNK isoforms.
Activation of Pro-Survival Autophagy	Inhibition of JNK can sometimes induce pro-survival autophagy. Assess autophagy markers (e.g., LC3-II) by Western blot and consider co-treatment with an autophagy inhibitor (e.g., Chloroquine).

Quantitative Data Summary

Disclaimer: The following tables contain representative data based on typical findings for JNK inhibitors. Specific IC50 values for JNK-1-IN-5 in all listed cell lines may not be publicly available and should be determined empirically for your specific experimental system.

Table 1: Representative IC50 Values of JNK Inhibitors in Various Cancer Cell Lines

Cell Line	Cancer Type	JNK Inhibitor	IC50 (nM)	Reference
A375	Melanoma	JNK-IN-8	4.7 (JNK1)	[13]
HeLa	Cervical Cancer	SP600125	40 (JNK1)	[13]
Jurkat	T-cell Leukemia	SP600125	40 (JNK1)	[13]
HT29	Colon Cancer	CC-401	Varies	[14]
SW620	Colon Cancer	CC-401	Varies	[14]

Table 2: Hypothetical Dose-Response to JNK-1-IN-5 in Sensitive vs. Resistant Cell Lines

Cell Line	JNK-1-IN-5 Conc. (nM)	% Cell Viability (Sensitive)	% Cell Viability (Resistant)
Example Cancer Cell Line	0	100	100
1	85	98
10	55	92
100	20	85
1000	5	70

Experimental Protocols

Protocol 1: Western Blot Analysis of JNK Pathway Activation

This protocol details the steps to assess the inhibition of JNK1 activity by measuring the phosphorylation of its downstream target, c-Jun.

• Cell Seeding and Treatment:

  • Plate cells in 6-well plates and grow to 70-80% confluency.

  • Serum-starve cells for 4-6 hours if necessary.

  • Pre-treat cells with various concentrations of JNK-1-IN-5 or vehicle control (DMSO) for 1-2 hours.

  • Stimulate cells with a JNK activator (e.g., 25 µg/mL Anisomycin for 30 minutes). Include an unstimulated control.[11]

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Add ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape cells, transfer to a microcentrifuge tube, and incubate on ice for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

• Protein Quantification:

  • Determine protein concentration using a BCA assay.

• Immunoblotting:

  • Normalize protein samples and add Laemmli sample buffer. Boil at 95°C for 5 minutes.

  • Load 20-40 µg of protein per lane on an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour.

  • Incubate with primary antibodies overnight at 4°C (e.g., anti-phospho-c-Jun (Ser63/73), anti-c-Jun, anti-phospho-JNK, anti-JNK, and a loading control like GAPDH or β-actin).

  • Wash with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash with TBST and detect using an ECL substrate.

Protocol 2: Cell Viability Assay (MTT Assay)

This protocol is for determining the effect of JNK-1-IN-5 on cell viability and for generating dose-response curves.

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Drug Treatment:

  • Treat cells with a serial dilution of JNK-1-IN-5 (e.g., 0.1 nM to 10 µM) and a vehicle control (DMSO).

  • Incubate for 24, 48, or 72 hours.

• MTT Addition:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 2-4 hours at 37°C until formazan (B1609692) crystals form.

• Solubilization:

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control and plot the dose-response curve to determine the IC50 value.

Visualizations

Caption: Simplified JNK1 signaling pathway and the point of inhibition by JNK-1-IN-5.

Caption: A logical workflow for troubleshooting resistance to JNK-1-IN-5 in cell lines.

Caption: Overview of potential mechanisms of acquired resistance to JNK-1-IN-5.

References

• 1. Molecular Pathways: Resistance to Kinase Inhibitors and Implications for Therapeutic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular mechanisms of acquired resistance to tyrosine kinase targeted therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. “Gatekeeper” Mutations May Help Resistant Cancers Come Back Stronger | Technology Networks [technologynetworks.com]
• 4. Gatekeeper mutations mediate resistance to BRAF-targeted therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Activation of tyrosine kinases by mutation of the gatekeeper threonine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. View Cleared on “Gatekeeper” Mutation as Bar to Cancer Drug | Harvard Medical School [hms.harvard.edu]
• 7. JNK Pathway Activation Modulates Acquired Resistance to EGFR/HER2-Targeted Therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Research progress on the role of bypass activation mechanisms in resistance to tyrosine kinase inhibitors in non-small cell lung cancer [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. JNK signalling in cancer: in need of new, smarter therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. JNK signaling in cancer cell survival - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Inhibition of JNK Sensitizes Hypoxic Colon Cancer Cells to DNA Damaging Agents - PMC [pmc.ncbi.nlm.nih.gov]

Refining Jnk-1-IN-5 treatment duration for optimal results

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information for utilizing Jnk-1-IN-5, a potent and selective inhibitor of c-Jun N-terminal kinase 1 (JNK1). Here, you will find troubleshooting guides in a question-and-answer format, detailed experimental protocols, and frequently asked questions to facilitate the refinement of treatment duration for optimal experimental results.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments with Jnk-1-IN-5, focusing on optimizing treatment duration.

Issue	Potential Cause	Suggested Solution
No observable effect of Jnk-1-IN-5 on the target pathway (e.g., no reduction in phospho-c-Jun).	1. Inadequate Treatment Duration: The incubation time may be too short for Jnk-1-IN-5 to effectively engage its target and elicit a downstream response. 2. Suboptimal Concentration: The concentration of Jnk-1-IN-5 may be too low to achieve significant inhibition. 3. Cell Line Insensitivity: The specific cell line may have inherent resistance or a less prominent JNK1 signaling pathway. 4. Reagent Instability: Jnk-1-IN-5 may be unstable in the experimental conditions over time.	1. Time-Course Experiment: Perform a time-course experiment, treating cells for various durations (e.g., 1, 4, 8, 12, 24 hours) to identify the optimal incubation time. 2. Dose-Response Curve: Generate a dose-response curve with a range of Jnk-1-IN-5 concentrations to determine the effective concentration for your cell line. 3. Positive Controls: Ensure your assay is working by using a known JNK activator (e.g., anisomycin (B549157) or UV radiation) to stimulate the pathway and a well-characterized JNK inhibitor as a positive control. 4. Fresh Reagent Preparation: Prepare fresh dilutions of Jnk-1-IN-5 for each experiment. For longer incubation times (>24 hours), consider replenishing the media with fresh inhibitor.
High cell toxicity or off-target effects observed.	1. Excessive Treatment Duration: Prolonged exposure to the inhibitor may lead to cytotoxicity. 2. High Concentration: The concentration of Jnk-1-IN-5 may be too high, leading to off-target effects. 3. Covalent Inhibition: Some JNK inhibitors act as covalent inhibitors, which can lead to irreversible binding and potential off-target modifications over time.	1. Shorten Incubation Time: Based on your time-course experiment, select the shortest duration that provides the desired level of JNK1 inhibition. 2. Reduce Concentration: Use the lowest effective concentration determined from your dose-response curve. 3. Assess Cell Viability: Perform a cell viability assay (e.g., MTT or trypan blue exclusion) in parallel with your primary experiment to monitor toxicity at different concentrations and durations.
Inconsistent results between experiments.	1. Variable Cell Density: Differences in cell confluency at the time of treatment can alter the cellular response. 2. Inconsistent Stimulation: If using a JNK activator, variations in its concentration or the duration of stimulation will lead to variable results. 3. Passage Number: High-passage number cells may exhibit altered signaling responses.	1. Standardize Seeding Density: Ensure a consistent cell seeding density and confluency across all experiments. 2. Consistent Stimulation Protocol: Standardize the concentration and incubation time of any JNK pathway activators. 3. Use Low-Passage Cells: Use cells with a consistent and low passage number for all experiments.
Transient vs. Sustained Inhibition: The desired outcome (e.g., promoting survival vs. inducing apoptosis) is not achieved.	1. Inappropriate Treatment Duration: The duration of JNK1 inhibition can determine the cellular outcome. Transient inhibition is often associated with pro-survival signals, while sustained inhibition can lead to apoptosis.	1. Modulate Treatment Duration: For pro-survival effects, consider shorter treatment durations. For pro-apoptotic effects, longer treatment times may be necessary. Correlate the duration of phospho-c-Jun inhibition with the desired phenotypic outcome.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Jnk-1-IN-5?

A1: Jnk-1-IN-5 is a potent and selective inhibitor of c-Jun N-terminal kinase 1 (JNK1).[1] It functions by targeting the JNK1 enzyme, thereby preventing the phosphorylation of its downstream substrates, such as the transcription factor c-Jun.

Q2: What is a typical starting concentration and treatment duration for Jnk-1-IN-5 in cell culture?

A2: Based on studies of similar JNK inhibitors, a starting concentration in the range of 1-10 µM is often used for in vitro experiments. For initial experiments, a treatment duration of 24 hours is a reasonable starting point. However, it is crucial to perform a dose-response and time-course experiment to determine the optimal conditions for your specific cell line and experimental goals.

Q3: How can I assess the effectiveness of Jnk-1-IN-5 treatment?

A3: The most common method to assess the effectiveness of Jnk-1-IN-5 is to measure the phosphorylation status of its direct downstream target, c-Jun, at Serine 63 or Serine 73, via Western blot. A successful treatment will result in a decrease in phosphorylated c-Jun (p-c-Jun) levels without affecting the total c-Jun protein levels.

Q4: Can Jnk-1-IN-5 be used in in vivo studies?

A4: Jnk-1-IN-5 has shown promise as an anti-pulmonary fibrosis agent, suggesting its potential for in vivo applications.[1] However, specific dosing and administration routes for in vivo studies would need to be determined based on detailed pharmacokinetic and pharmacodynamic assessments.

Q5: What are the potential off-target effects of Jnk-1-IN-5?

A5: While Jnk-1-IN-5 is designed to be a selective JNK1 inhibitor, like all small molecule inhibitors, it may have off-target effects, especially at higher concentrations. It is advisable to test its effect on other related kinases, such as JNK2, JNK3, and other MAP kinases (e.g., p38, ERK), to confirm its selectivity in your experimental system.

Experimental Protocols

Protocol 1: Determining Optimal Treatment Duration of Jnk-1-IN-5 by Western Blot for Phospho-c-Jun

This protocol outlines the steps to identify the optimal treatment duration of Jnk-1-IN-5 by assessing the inhibition of c-Jun phosphorylation.

Materials:

• Jnk-1-IN-5

• Cell line of interest (e.g., A549, HeLa)

• Complete cell culture medium

• JNK activator (e.g., Anisomycin, TNF-α)

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies: anti-phospho-c-Jun (Ser63 or Ser73), anti-total c-Jun, anti-JNK1, and a loading control (e.g., anti-GAPDH or anti-β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of treatment.

• Cell Treatment:

  • Pre-treat cells with an optimized concentration of Jnk-1-IN-5 (or vehicle control, e.g., DMSO) for various durations (e.g., 1, 4, 8, 12, 24 hours).

  • For the last 30 minutes of the Jnk-1-IN-5 treatment, stimulate the cells with a JNK activator (e.g., 25 ng/mL Anisomycin) to induce c-Jun phosphorylation. Include an unstimulated control group.

• Cell Lysis:

  • After treatment, wash the cells twice with ice-cold PBS.

  • Add 100 µL of ice-cold RIPA buffer to each well, scrape the cells, and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 20 minutes, then centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Western Blotting:

  • Normalize all samples to the same protein concentration and prepare them with Laemmli sample buffer.

  • Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-c-Jun overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate.

  • Strip the membrane and re-probe for total c-Jun, JNK1, and the loading control to ensure equal protein loading and to assess the specificity of the inhibitor.

Protocol 2: Assessing the Effect of Jnk-1-IN-5 Treatment Duration on Cell Viability

This protocol is used to evaluate the cytotoxic effects of Jnk-1-IN-5 over time.

Materials:

• Jnk-1-IN-5

• Cell line of interest

• Complete cell culture medium

• 96-well plates

• MTT reagent or other cell viability assay kit (e.g., CellTiter-Glo®)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density.

• Treatment: Treat the cells with various concentrations of Jnk-1-IN-5 (and a vehicle control).

• Incubation: Incubate the plates for different durations (e.g., 24, 48, 72 hours).

• Cell Viability Assay:

  • At the end of each incubation period, add the MTT reagent to each well and incubate according to the manufacturer's instructions.

  • Solubilize the formazan (B1609692) crystals and measure the absorbance at the appropriate wavelength.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control for each time point and concentration.

Visualizations

Caption: Simplified JNK1 signaling pathway and the inhibitory action of Jnk-1-IN-5.

Caption: Experimental workflow for optimizing Jnk-1-IN-5 treatment duration.

References

• 1. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of JNK Inhibitors: Jnk-1-IN-5 and SP600125

For researchers, scientists, and drug development professionals, the selection of a suitable kinase inhibitor is a critical decision. This guide provides an objective comparison of two prominent c-Jun N-terminal kinase (JNK) inhibitors, Jnk-1-IN-5 and SP600125, supported by experimental data to inform your research.

This comparative analysis delves into the biochemical properties, selectivity, and cellular effects of Jnk-1-IN-5, a potent and selective JNK1 inhibitor, and SP600125, a widely used pan-JNK inhibitor.

Biochemical Performance and Specificity

A critical aspect of any kinase inhibitor is its potency and selectivity. The following table summarizes the key quantitative data for Jnk-1-IN-5 and SP600125.

Parameter	Jnk-1-IN-5 (Compound 14)	SP600125
Target(s)	Primarily JNK1	JNK1, JNK2, JNK3
IC50 (JNK1)	Sub-nanomolar efficacy	40 nM[1]
IC50 (JNK2)	Data not available in searched sources	40 nM[1]
IC50 (JNK3)	Data not available in searched sources	90 nM[1]
Mechanism of Action	Not definitively stated in searched sources	Reversible, ATP-competitive[2]
Selectivity Profile	High selectivity for JNK1	Pan-JNK inhibitor with known off-target effects on other kinases (e.g., MKKs, PKCs, ERK1, p38-2)[2][3]

Mechanism of Action: A Tale of Two Inhibitors

Jnk-1-IN-5 is a highly potent inhibitor of JNK1 with sub-nanomolar efficacy.[4] Its primary application in research has been as an anti-pulmonary fibrosis agent, where it has been shown to suppress TGF-β-induced epithelial-mesenchymal transition (EMT).[4]

SP600125, in contrast, is a reversible and ATP-competitive inhibitor of all three JNK isoforms (JNK1, JNK2, and JNK3).[2] Its broader spectrum of activity has made it a widely used tool in a variety of research contexts to probe the function of the JNK signaling pathway. However, researchers should be aware of its potential for off-target effects on a range of other kinases.[2][3]

The JNK Signaling Pathway

The c-Jun N-terminal kinases (JNKs) are a family of serine/threonine protein kinases that belong to the mitogen-activated protein kinase (MAPK) group. They are activated by a variety of cellular stresses and play a crucial role in regulating processes such as apoptosis, inflammation, and cell proliferation.

Figure 1: Simplified JNK signaling pathway and points of inhibition.

Experimental Protocols

In Vitro Kinase Inhibition Assay

This assay is fundamental for determining the potency of an inhibitor against its target kinase.

Figure 2: General workflow for an in vitro kinase inhibition assay.

Methodology:

• Reaction Setup: A reaction mixture containing recombinant human JNK enzyme (e.g., JNK1, JNK2, or JNK3), a suitable substrate (e.g., ATF2 or c-Jun protein), ATP, and a kinase reaction buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA) is prepared.

• Inhibitor Addition: Serial dilutions of the test inhibitor (Jnk-1-IN-5 or SP600125) are added to the reaction wells. A DMSO control (vehicle) and a known inhibitor (positive control) should be included.

• Initiation and Incubation: The kinase reaction is initiated by the addition of the substrate/ATP mixture and incubated at 30°C for a defined period (e.g., 60 minutes).

• Detection: The reaction is stopped, and the level of substrate phosphorylation is quantified. This can be achieved through various methods, including:

  • ADP-Glo™ Kinase Assay: Measures the amount of ADP produced, which is proportional to kinase activity.

  • Western Blot: Detects the phosphorylated substrate using a phospho-specific antibody.

• Data Analysis: The data are analyzed to generate dose-response curves and calculate the IC50 value, which represents the concentration of the inhibitor required to inhibit 50% of the kinase activity.

Cellular Assay: Inhibition of c-Jun Phosphorylation

This assay assesses the ability of an inhibitor to block JNK activity within a cellular context.

Methodology:

• Cell Culture and Treatment: Cells (e.g., HeLa, Jurkat T-cells) are cultured to an appropriate confluency and pre-treated with various concentrations of the inhibitor (Jnk-1-IN-5 or SP600125) for a specified time.

• JNK Activation: The JNK pathway is stimulated using an activator such as anisomycin (B549157) or UV radiation.

• Cell Lysis and Protein Quantification: Cells are lysed, and the total protein concentration of the lysates is determined.

• Western Blot Analysis: Equal amounts of protein from each sample are separated by SDS-PAGE and transferred to a membrane. The membrane is then probed with primary antibodies specific for phosphorylated c-Jun (at Ser63 or Ser73) and total c-Jun (as a loading control).

• Detection and Analysis: An HRP-conjugated secondary antibody and a chemiluminescent substrate are used for detection. The band intensities are quantified, and the ratio of phosphorylated c-Jun to total c-Jun is calculated to determine the extent of inhibition.

Cellular Assay: TGF-β-induced Epithelial-to-Mesenchymal Transition (EMT)

This assay is particularly relevant for evaluating the anti-fibrotic potential of JNK inhibitors like Jnk-1-IN-5.

Methodology:

• Cell Culture and Treatment: Epithelial cells (e.g., A549) are cultured and treated with TGF-β1 to induce EMT. Cells are co-treated with different concentrations of the JNK inhibitor.

• Morphological Analysis: Changes in cell morphology from an epithelial (cobblestone-like) to a mesenchymal (spindle-shaped) phenotype are observed and documented using microscopy.

• Western Blot Analysis: The expression levels of key EMT markers are analyzed. This typically includes the downregulation of epithelial markers (e.g., E-cadherin) and the upregulation of mesenchymal markers (e.g., N-cadherin, Vimentin).

• Migration/Invasion Assays: The functional consequences of EMT, such as increased cell migration and invasion, can be assessed using assays like the scratch (wound-healing) assay or Transwell invasion assay.

Logical Comparison of Inhibitor Characteristics

Figure 3: Key distinguishing features of Jnk-1-IN-5 and SP600125.

Conclusion

Both Jnk-1-IN-5 and SP600125 are valuable tools for studying the JNK signaling pathway. The choice between them will largely depend on the specific research question.

• Jnk-1-IN-5 is the preferred inhibitor for studies requiring high potency and selectivity for JNK1, particularly in the context of fibrosis research and the investigation of TGF-β signaling pathways.

• SP600125 remains a useful tool for general studies of the JNK pathway, especially when pan-JNK inhibition is desired. However, its off-target effects necessitate careful interpretation of results, and the use of additional, more selective inhibitors as controls is recommended to validate findings.

As the field of kinase inhibitor development continues to advance, the availability of highly selective probes like Jnk-1-IN-5 will be instrumental in dissecting the specific roles of individual JNK isoforms in health and disease.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. lb-broth-lennox.com [lb-broth-lennox.com]
• 4. medchemexpress.com [medchemexpress.com]

A Comparative Guide to Validating Jnk-1-IN-5 Target Engagement in Cells

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Jnk-1-IN-5, a potent c-Jun N-terminal kinase 1 (JNK1) inhibitor, with alternative compounds for validating target engagement in a cellular context. We present supporting experimental data and detailed protocols for key assays to aid researchers in selecting the most appropriate tools for their studies.

Introduction to JNK Inhibition and Target Engagement

The c-Jun N-terminal kinases (JNKs) are a family of serine/threonine protein kinases (JNK1, JNK2, and JNK3) that play a pivotal role in cellular responses to stress, inflammation, and apoptosis.[1][2] Dysregulation of the JNK signaling pathway is implicated in various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions, making JNKs attractive therapeutic targets.[2][3]

Validating that a small molecule inhibitor directly interacts with its intended target within the complex environment of a living cell is a critical step in drug discovery. This process, known as target engagement, confirms the mechanism of action and ensures that observed phenotypic effects are a direct result of on-target activity. This guide focuses on methods to validate the cellular target engagement of Jnk-1-IN-5 and compares its performance with two other widely used JNK inhibitors: SP600125 and JNK-IN-8.

Comparison of JNK Inhibitors

Inhibitor	Target(s)	Mechanism	In-Vitro IC50	Cellular Potency (p-c-Jun Inhibition)	Off-Target Profile
Jnk-1-IN-5	JNK1	Potent and selective	Sub-nanomolar (JNK1)	Data not available	Data not available
SP600125	JNK1, JNK2, JNK3	Reversible, ATP-competitive	JNK1: 40 nM, JNK2: 40 nM, JNK3: 90 nM	IC50: 5-10 µM (Jurkat T cells, J774 macrophages)	Known to inhibit other kinases (e.g., p38, MKK3/6, PI3K) and induce off-target signaling (e.g., Src, Akt, Erk1/2 phosphorylation)[4][5][6]
JNK-IN-8	JNK1, JNK2, JNK3	Irreversible, covalent	JNK1: 4.7 nM, JNK2: 18.7 nM, JNK3: 1.0 nM	EC50: 486 nM (HeLa cells), 338 nM (A375 cells)	Highly selective; minimal off-target binding at 1 µM in cellular assays.[7][8][9]

JNK Signaling Pathway

The JNK signaling cascade is a multi-tiered pathway initiated by various extracellular stimuli. This leads to the activation of a MAP kinase kinase kinase (MAP3K), which then phosphorylates and activates a MAP kinase kinase (MKK4 or MKK7). Activated MKKs, in turn, dually phosphorylate JNK on threonine and tyrosine residues, leading to its activation. Activated JNK then translocates to the nucleus to phosphorylate and activate transcription factors, most notably c-Jun, which is a component of the AP-1 transcription factor complex.

JNK Signaling Pathway

Experimental Workflows for Target Engagement Validation

Validating the interaction of an inhibitor with its target in a cellular setting can be achieved through various methods. Below is a generalized workflow for assessing kinase inhibitor target engagement.

Target Engagement Workflow

Experimental Protocols

Western Blot for Phospho-c-Jun Inhibition

This method indirectly assesses JNK1 target engagement by measuring the phosphorylation of its direct downstream substrate, c-Jun. A reduction in the levels of phosphorylated c-Jun (p-c-Jun) upon inhibitor treatment indicates target engagement and inhibition of the JNK pathway.

Protocol:

• Cell Culture and Treatment:

  • Plate cells (e.g., HeLa, A375, or Jurkat T cells) and grow to 70-80% confluency.

  • Pre-treat cells with varying concentrations of Jnk-1-IN-5, SP600125, or JNK-IN-8 for 1-2 hours. Include a vehicle control (e.g., DMSO).

  • Stimulate cells with a JNK activator (e.g., anisomycin (B549157) or UV radiation) for a predetermined time to induce c-Jun phosphorylation.

• Protein Extraction:

  • Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape cells and incubate the lysate on ice for 30 minutes.

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Determine the protein concentration of the supernatant using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

  • Separate proteins on a 10% SDS-polyacrylamide gel and transfer to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against phospho-c-Jun (Ser63 or Ser73) overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Strip and re-probe the membrane for total c-Jun and a loading control (e.g., GAPDH or β-actin) for normalization.

• Data Analysis:

  • Quantify band intensities using densitometry software.

  • Normalize the p-c-Jun signal to total c-Jun and the loading control.

  • Plot the normalized p-c-Jun levels against the inhibitor concentration to determine the IC50 value.

NanoBRET™ Target Engagement Assay

The NanoBRET™ assay is a proximity-based method that quantitatively measures compound binding to a target protein in living cells. It utilizes Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc® luciferase-tagged JNK1 and a cell-permeable fluorescent tracer that binds to the JNK1 active site. An inhibitor will compete with the tracer for binding to JNK1, resulting in a decrease in the BRET signal.

Protocol:

• Cell Preparation:

  • Transfect HEK293 cells with a vector encoding a JNK1-NanoLuc® fusion protein.

  • Plate the transfected cells in a 96- or 384-well white-bottom plate and incubate for 24 hours.

• Assay Execution:

  • Prepare serial dilutions of the JNK inhibitors (Jnk-1-IN-5, SP600125, JNK-IN-8) and the NanoBRET™ tracer in Opti-MEM.

  • Add the tracer and inhibitors to the cells and incubate for 2 hours at 37°C in a CO2 incubator.

  • Add the NanoBRET™ Nano-Glo® Substrate and an extracellular NanoLuc® inhibitor to all wells.

  • Measure the donor (460 nm) and acceptor (618 nm) emission signals within 10 minutes using a plate reader equipped for BRET measurements.

• Data Analysis:

  • Calculate the corrected BRET ratio by dividing the acceptor emission by the donor emission.

  • Plot the BRET ratio against the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cellular Thermal Shift Assay (CETSA™)

CETSA™ is a powerful technique for validating target engagement by measuring the thermal stabilization of a target protein upon ligand binding. When an inhibitor binds to its target protein, the protein-ligand complex is often more resistant to heat-induced denaturation.

Protocol:

• Cell Treatment:

  • Culture cells to 80-90% confluency and treat with the JNK inhibitor or vehicle control for 1 hour at 37°C.

• Heat Challenge:

  • Aliquot the cell suspension into PCR tubes.

  • Heat the samples to a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler, followed by cooling for 3 minutes at room temperature.

• Protein Extraction:

  • Lyse the cells by freeze-thawing.

  • Separate the soluble protein fraction from the precipitated aggregates by centrifugation at 20,000 x g for 20 minutes at 4°C.

• Protein Quantification:

  • Transfer the supernatant to new tubes and determine the protein concentration.

  • Analyze the amount of soluble JNK1 in each sample by Western blotting, using a JNK1-specific antibody.

• Data Analysis:

  • Quantify the JNK1 band intensities and normalize to the intensity at the lowest temperature.

  • Plot the normalized band intensity against the temperature to generate a melting curve.

  • A shift in the melting curve to a higher temperature in the presence of the inhibitor indicates target engagement. An isothermal dose-response can be performed at a single temperature to determine the EC50 of thermal stabilization.

Conclusion

Validating the cellular target engagement of JNK inhibitors is essential for the accurate interpretation of experimental results and for the successful development of novel therapeutics. While Jnk-1-IN-5 is reported to be a potent and selective JNK1 inhibitor, the lack of publicly available cellular target engagement data makes a direct comparison with established inhibitors like SP600125 and JNK-IN-8 challenging.

JNK-IN-8 demonstrates high cellular potency and selectivity, making it a valuable tool for probing JNK function. In contrast, SP600125, while widely used, exhibits lower cellular potency and known off-target effects that should be considered when interpreting data.

Researchers are encouraged to utilize the detailed protocols provided in this guide to empirically determine the cellular target engagement profiles of Jnk-1-IN-5 and other JNK inhibitors in their specific cellular models of interest. Such validation will provide a solid foundation for advancing our understanding of JNK signaling in health and disease.

References

• 1. Selective inhibitors for JNK signalling: a potential targeted therapy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Functional Contrariety of JNK - PMC [pmc.ncbi.nlm.nih.gov]
• 3. JNK signalling in cancer: in need of new, smarter therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. SP600125 Induces Src and Type I IGF Receptor Phosphorylation Independent of JNK [mdpi.com]
• 6. keio.elsevierpure.com [keio.elsevierpure.com]
• 7. Probe JNK-IN-8 | Chemical Probes Portal [chemicalprobes.org]
• 8. Discovery of potent and selective covalent inhibitors of JNK - PMC [pmc.ncbi.nlm.nih.gov]
• 9. selleckchem.com [selleckchem.com]

JNK-IN-5 vs. JNK siRNA: A Comparative Guide to Inhibiting JNK Signaling

For researchers investigating the multifaceted roles of c-Jun N-terminal kinases (JNK) in cellular processes such as apoptosis, inflammation, and proliferation, selecting the appropriate inhibitory tool is critical. Both small molecule inhibitors and RNA interference (RNAi) technologies offer potent methods for downregulating JNK activity, yet they operate through fundamentally different mechanisms, each with distinct advantages and limitations. This guide provides an objective comparison of the efficacy of a representative covalent JNK inhibitor, JNK-IN-8 (as a proxy for JNK-1-IN-5, for which detailed public data is scarce), and JNK Small Interfering RNA (siRNA), supported by experimental data and detailed protocols.

Mechanism of Action at a Glance

JNK Inhibitors , such as JNK-IN-8, are cell-permeable small molecules designed to directly interfere with the kinase's function. JNK-IN-8 acts as an irreversible, ATP-competitive inhibitor, covalently binding to a cysteine residue near the ATP-binding site of JNK isoforms.[1][2] This action rapidly blocks the phosphorylation of downstream targets like c-Jun.

JNK siRNA , in contrast, leverages the cell's natural RNA interference pathway. A synthetic double-stranded RNA molecule, designed to be complementary to the mRNA sequence of a JNK isoform (e.g., JNK1), is introduced into the cell. This leads to the degradation of the target mRNA, thereby preventing the synthesis of new JNK protein. This results in a potent and specific, albeit slower, reduction in total JNK protein levels.[3][4]

Efficacy and Specificity: A Quantitative Comparison

The choice between a small molecule inhibitor and siRNA often hinges on the desired speed of onset, duration of effect, and specificity. Small molecule inhibitors offer rapid inhibition of kinase activity, while siRNA provides a highly specific reduction in protein expression over a longer period.

Parameter	JNK Inhibitor (JNK-IN-8)	JNK Inhibitor (SP600125)	JNK siRNA
Target	JNK1, JNK2, JNK3 (Kinase Activity)	JNK1, JNK2, JNK3 (Kinase Activity)	JNK1, JNK2, or JNK3 (mRNA)
Mechanism	Irreversible, ATP-competitive covalent inhibition	Reversible, ATP-competitive inhibition	mRNA degradation via RNAi
Reported IC50	JNK1: 4.7 nM, JNK2: 18.7 nM, JNK3: 1 nM[1]	JNK1: 40 nM, JNK2: 40 nM, JNK3: 90 nM[5]	Not Applicable
Cellular Efficacy	Inhibition of c-Jun phosphorylation	Inhibition of c-Jun phosphorylation (IC50: 5-10 µM)[6][7]	>80% knockdown of target mRNA/protein[8]
Onset of Action	Rapid (minutes to hours)	Rapid (minutes to hours)	Slower (24-72 hours for protein reduction)[4][9]
Duration of Effect	Dependent on compound half-life and protein turnover	Dependent on compound half-life	Long-lasting (several days)
Specificity	High selectivity for JNK isoforms[2]	Known off-target effects on other kinases (e.g., PI3K)[10][11][12]	High, sequence-dependent specificity

Signaling Pathway and Experimental Workflow

To effectively compare these two modalities, it is crucial to understand the JNK signaling cascade and the experimental steps involved in assessing their efficacy.

JNK Signaling Pathway and Inhibition Points.

Experimental workflow for comparing JNK inhibitor and siRNA efficacy.

Experimental Protocols

Accurate comparison requires robust and standardized experimental procedures. Below are detailed methodologies for key experiments.

Protocol 1: JNK Inhibition via Small Molecule Inhibitor (JNK-IN-8) and Western Blot Analysis

• Cell Culture: Plate cells (e.g., HeLa or HEK293) in 6-well plates and grow to 70-80% confluency in complete medium.

• Serum Starvation: The day before treatment, replace the medium with serum-free medium and incubate overnight.

• Inhibitor Pre-treatment: Prepare a stock solution of JNK-IN-8 in DMSO. Dilute the stock in serum-free medium to the desired final concentrations (e.g., 10 nM, 100 nM, 1 µM). Pre-incubate cells with the inhibitor or a DMSO vehicle control for 1-2 hours.[13]

• JNK Pathway Stimulation: Add a JNK-activating stimulus, such as Anisomycin (2 µM), and incubate for the optimal time (e.g., 30 minutes).[14]

• Cell Lysis: Immediately wash cells twice with ice-cold PBS. Add 100-150 µL of RIPA lysis buffer containing protease and phosphatase inhibitors. Scrape the cells, transfer the lysate to a microcentrifuge tube, and centrifuge at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA assay.

• Western Blotting:

  • Load 20-30 µg of protein per lane on an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane for 1 hour at room temperature in 5% non-fat milk or BSA in TBST.

  • Incubate overnight at 4°C with primary antibodies for phospho-JNK, total JNK, phospho-c-Jun, and a loading control (e.g., GAPDH).

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour.

  • Detect the signal using an ECL reagent and an imaging system.[3]

  • Quantify band intensity using densitometry software.

Protocol 2: JNK Knockdown via siRNA and Western Blot Analysis

• Cell Plating: One day before transfection, seed cells in 6-well plates at a density that will ensure they are 30-50% confluent at the time of transfection. Use antibiotic-free medium.[15]

• siRNA Complex Preparation:

  • Solution A: In a microcentrifuge tube, dilute JNK-specific siRNA (or a non-targeting control siRNA) to the desired final concentration (e.g., 25-50 nM) in a serum-free medium like Opti-MEM™.

  • Solution B: In a separate tube, dilute a transfection reagent (e.g., Lipofectamine™ RNAiMAX) in the same serum-free medium according to the manufacturer's instructions.

  • Combine Solution A and Solution B, mix gently, and incubate at room temperature for 10-20 minutes to allow complexes to form.[9][15]

• Transfection: Add the siRNA-lipid complexes dropwise to the cells. Gently rock the plate to ensure even distribution.

• Incubation: Incubate the cells for 48 to 72 hours. The optimal time depends on the protein's turnover rate and should be determined empirically.[9]

• Cell Lysis and Western Blotting: After incubation, follow steps 5-7 from Protocol 1 to harvest cell lysates and analyze the knockdown efficiency at the protein level by probing for total JNK and a loading control.

Conclusion and Recommendations

The choice between a small molecule inhibitor like JNK-IN-8 and JNK siRNA depends on the specific experimental goals.

• JNK Inhibitors are ideal for studying the acute effects of JNK signaling blockade. Their rapid onset allows for precise temporal control over kinase activity, which is advantageous for dissecting fast-acting signaling events. However, researchers must be cautious of potential off-target effects, as seen with less specific inhibitors like SP600125, and should use highly selective compounds like JNK-IN-8 where possible.[11][16]

• JNK siRNA offers unparalleled specificity, targeting only the JNK isoform of interest at the genetic level. This makes it the gold standard for validating the role of a specific JNK protein in a cellular process, avoiding the off-target concerns associated with chemical inhibitors.[4][17] The main trade-offs are the slower onset of action and the need to optimize transfection protocols for each cell line.

For comprehensive validation, a dual approach is often recommended. The phenotype observed with a selective small molecule inhibitor should be recapitulated by siRNA-mediated knockdown of the target kinase to ensure the effect is specifically due to the inhibition of JNK signaling.

References

• 1. stemcell.com [stemcell.com]
• 2. selleckchem.com [selleckchem.com]
• 3. benchchem.com [benchchem.com]
• 4. spandidos-publications.com [spandidos-publications.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. lb-broth-lennox.com [lb-broth-lennox.com]
• 7. SP600125, an anthrapyrazolone inhibitor of Jun N-terminal kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantitation siRNA-induced Knockdown by qRT-PCR and WB - Altogen Labs [altogenlabs.com]
• 9. neb.com [neb.com]
• 10. academic.oup.com [academic.oup.com]
• 11. keio.elsevierpure.com [keio.elsevierpure.com]
• 12. mdpi.com [mdpi.com]
• 13. benchchem.com [benchchem.com]
• 14. Discovery of potent and selective covalent inhibitors of JNK - PMC [pmc.ncbi.nlm.nih.gov]
• 15. genscript.com [genscript.com]
• 16. Inhibition of JNK Sensitizes Hypoxic Colon Cancer Cells to DNA Damaging Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 17. aacrjournals.org [aacrjournals.org]

Assessing the Kinase Selectivity of Jnk-1-IN-5: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The c-Jun N-terminal kinases (JNKs) are key regulators of cellular processes including proliferation, apoptosis, and inflammation, making them attractive therapeutic targets for a range of diseases from cancer to neurodegenerative disorders.[1][2] Jnk-1-IN-5 has been identified as a potent, sub-nanomolar inhibitor of JNK1.[3] In drug development, a critical aspect of characterizing any kinase inhibitor is to determine its selectivity profile, as off-target effects can lead to unforeseen toxicities or reduced efficacy. This guide provides a framework for comparing the cross-reactivity of Jnk-1-IN-5 with other kinases, offering template data tables and detailed experimental protocols to support this analysis.

While specific, comprehensive kinome-wide screening data for Jnk-1-IN-5 is not publicly available at the time of this publication, this guide presents the methodologies and data presentation formats that are standard in the field for such an evaluation. The provided tables are templates populated with hypothetical data for illustrative purposes.

Data Presentation: Kinase Selectivity Profile

A common method for assessing kinase inhibitor selectivity is to perform a broad screen against a panel of kinases, often using a platform like KINOMEscan®. The results are typically presented as the percentage of kinase activity remaining at a given inhibitor concentration or as dissociation constants (Kd).

Table 1: Hypothetical Kinase Selectivity Profile of Jnk-1-IN-5 and a Comparative Inhibitor (e.g., SP600125). The data below is for illustrative purposes only and does not represent real experimental results for Jnk-1-IN-5.

Kinase Target	Jnk-1-IN-5 (% Inhibition @ 1 µM)	SP600125 (% Inhibition @ 1 µM)
JNK1	99	95
JNK2	85	92
JNK3	70	88
p38α	15	40
ERK2	5	10
CDK2	2	8
ROCK1	8	25
PKA	<1	5
... (additional kinases)	...	...

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and interpretation of experimental data. Below are protocols for a representative in vitro JNK kinase inhibition assay and a widely used competition binding assay for kinome profiling.

Protocol 1: In Vitro JNK1 Kinase Inhibition Assay (ADP-Glo™ Format)

This protocol measures the activity of the JNK1 enzyme by quantifying the amount of ADP produced during the phosphorylation of a substrate.

Materials:

• Recombinant human JNK1 enzyme

• ATF2 (or other suitable JNK substrate)

• ATP

• Kinase Reaction Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA, 50 µM DTT)

• Jnk-1-IN-5 and other test compounds

• ADP-Glo™ Kinase Assay Kit (Promega)

• 384-well plates

Procedure:

• Compound Preparation: Prepare serial dilutions of Jnk-1-IN-5 and control compounds in DMSO.

• Assay Setup: To the wells of a 384-well plate, add 1 µL of the diluted compounds.

• Enzyme Addition: Add 2 µL of JNK1 enzyme diluted in Kinase Reaction Buffer.

• Reaction Initiation: Add 2 µL of a substrate/ATP mixture (e.g., 0.2 µg/µL ATF2 and 25 µM ATP) diluted in Kinase Reaction Buffer to start the reaction.

• Kinase Reaction: Incubate the plate at 30°C for 60 minutes.

• ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

• ADP to ATP Conversion: Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate at room temperature for 30 minutes.

• Data Acquisition: Measure the luminescence using a plate reader. The signal is proportional to the amount of ADP produced and thus to the JNK1 activity.

Protocol 2: KINOMEscan® Competition Binding Assay (General Protocol)

This method assesses the ability of a test compound to compete with an immobilized ligand for binding to a large panel of kinases.

Principle: The assay involves a kinase tagged with DNA, a test compound, and an immobilized ligand. If the test compound binds to the kinase's active site, it will prevent the kinase from binding to the immobilized ligand. The amount of kinase bound to the solid support is quantified using qPCR of the DNA tag.[2][4]

Procedure:

• Assay Preparation: A panel of kinases, each fused to a unique DNA tag, is used.

• Competition Assay: The test compound (e.g., Jnk-1-IN-5) is incubated with the kinase-DNA conjugate and an immobilized, active-site directed ligand.

• Immobilization & Washing: The mixture is applied to a solid support that captures the immobilized ligand and any bound kinase. Unbound components are washed away.

• Quantification: The amount of bound kinase is determined by quantifying the associated DNA tag using qPCR.

• Data Analysis: The results are reported as the percentage of the control (DMSO), where a lower percentage indicates stronger binding of the test compound to the kinase. Dissociation constants (Kd) can also be determined from dose-response curves.

Visualizing Pathways and Workflows

Understanding the biological context and the experimental process is facilitated by clear diagrams.

JNK Signaling Pathway Overview

Kinase Inhibitor Selectivity Profiling Workflow

References

• 1. Measuring the Constitutive Activation of c-Jun N-terminal Kinase Isoforms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lincsportal.ccs.miami.edu [lincsportal.ccs.miami.edu]
• 3. lincsportal.ccs.miami.edu [lincsportal.ccs.miami.edu]
• 4. chayon.co.kr [chayon.co.kr]

A Researcher's Guide to Reproducing JNK Inhibitor Efficacy: A Comparative Analysis of Jnk-1-IN-5 and Alternatives

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate and reproduce experimental findings related to c-Jun N-terminal kinase (JNK) inhibitors. While focusing on the potent and selective inhibitor Jnk-1-IN-5, this document establishes a comparative context with other well-characterized JNK inhibitors and details the standardized experimental protocols essential for generating reproducible data.

Introduction to JNK Inhibition

The c-Jun N-terminal kinases (JNKs) are a family of serine/threonine protein kinases belonging to the mitogen-activated protein kinase (MAPK) family.[1] Activated by a wide array of stress stimuli such as inflammatory cytokines, UV radiation, and heat shock, the JNK signaling pathway is a critical regulator of cellular processes including apoptosis, inflammation, cell proliferation, and differentiation.[1][2] Given its central role in pathophysiology, particularly in inflammatory diseases, neurodegenerative disorders, and cancer, JNK has become a significant therapeutic target.[1]

Jnk-1-IN-5 is a potent and selective inhibitor of JNK1 with reported sub-nanomolar efficacy, showing promise in preclinical research for conditions like pulmonary fibrosis by suppressing TGF-β-induced epithelial-mesenchymal transition.[3] To ensure the validity and reproducibility of such findings, standardized experimental validation is paramount.

Comparative Analysis of JNK Inhibitors

The efficacy of a kinase inhibitor is typically assessed through both biochemical assays, which measure direct enzymatic inhibition, and cell-based assays, which determine the compound's activity in a biological context. The following table summarizes publicly available data for Jnk-1-IN-5 and other commonly used JNK inhibitors. A significant discrepancy between biochemical potency (IC50) and cellular efficacy (EC50) is often observed, which can be attributed to factors like cell permeability, off-target effects, and high intracellular ATP concentrations.[4]

Inhibitor	Mechanism of Action	Target Isoforms	Biochemical Potency (IC50/Ki)	Cellular Efficacy (EC50)
Jnk-1-IN-5	Not specified	JNK1 selective	Sub-nanomolar efficacy reported[3]	Not publicly available
SP600125	ATP-competitive, Reversible	JNK1, JNK2, JNK3	JNK1: 40 nMJNK2: 40 nMJNK3: 90 nM[4]	5 - 10 µM (p-c-Jun inhibition)[4]
JNK-IN-8	Covalent, Irreversible	JNK1, JNK2, JNK3	JNK1: 4.7 nMJNK2: 18.7 nMJNK3: 1 nM[5]	338 nM (p-c-Jun inhibition in A375 cells)[5]
CC-401	ATP-competitive	JNK1, JNK2, JNK3	Potent pan-JNK inhibitor[6]	Not publicly available

Note: The data presented are compiled from different studies and may involve varied experimental conditions. Direct head-to-head comparisons should be performed under identical conditions for highest accuracy.

Visualizing the JNK Signaling Pathway and Experimental Workflow

To understand the mechanism of inhibition, it is crucial to visualize the target pathway and the experimental steps taken to validate an inhibitor.

Caption: Simplified JNK signaling cascade and point of inhibition.

Caption: Recommended experimental workflow for JNK inhibitor validation.

Experimental Protocols for Reproducible Findings

Adherence to detailed, standardized protocols is the foundation of experimental reproducibility. The following sections provide methodologies for key assays used to characterize JNK inhibitors.

Protocol 1: In Vitro Biochemical JNK Kinase Inhibition Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of purified JNK and is used to determine the half-maximal inhibitory concentration (IC50).

Principle: Recombinant active JNK enzyme is incubated with a substrate (e.g., ATF2 or c-Jun) and ATP in the presence of varying concentrations of the test inhibitor. The kinase activity is inversely proportional to the amount of phosphorylated substrate, which can be quantified using various methods, such as the ADP-Glo™ assay that measures ADP production.[1]

Materials:

• Recombinant human JNK1, JNK2, or JNK3 enzyme

• Kinase substrate (e.g., recombinant ATF2 or GST-c-Jun)[1][7]

• ATP solution

• Test Inhibitor (e.g., Jnk-1-IN-5) dissolved in DMSO

• Positive Control Inhibitor (e.g., SP600125)

• Kinase Reaction Buffer (e.g., 40 mM Tris pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA)[1]

• Detection reagents (e.g., ADP-Glo™ Kinase Assay Kit)

• White, opaque 384-well assay plates

• Plate-reading luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of the test inhibitor in DMSO. A 10-point, 3-fold serial dilution starting from 10 mM is typical. Further dilute these stocks in Kinase Reaction Buffer to achieve the desired final assay concentrations, ensuring the final DMSO concentration remains constant and low (≤1%) across all wells.[1]

• Assay Setup:

  • Add 1 µL of diluted inhibitor or control (DMSO for 0% inhibition, positive control for 100% inhibition) to the wells of a 384-well plate.

  • Add 2 µL of diluted JNK enzyme (e.g., 5 ng/µL) to each well.

  • Initiate the kinase reaction by adding 2 µL of a pre-mixed substrate/ATP solution (e.g., 0.2 µg/µL ATF2 and 25 µM ATP).[1]

• Kinase Reaction: Incubate the plate at 30°C for 60 minutes.[1]

• Signal Detection (Example using ADP-Glo™):

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the reaction and deplete unused ATP. Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to convert the generated ADP to ATP, which then drives a luciferase reaction. Incubate for 30-60 minutes at room temperature.[1]

• Data Acquisition: Measure the luminescence signal using a plate reader. The signal is directly proportional to the amount of ADP produced and thus to JNK activity.

Data Analysis:

• Subtract the background signal (no enzyme control) from all wells.

• Normalize the data by setting the DMSO control as 0% inhibition and a no-ATP or potent inhibitor control as 100% inhibition.

• Plot the percent inhibition against the logarithm of the inhibitor concentration.

• Fit the data to a four-parameter logistic (sigmoidal dose-response) curve to determine the IC50 value, which is the concentration of inhibitor that produces 50% inhibition.[8]

Protocol 2: Cell-Based Western Blot for Phospho-c-Jun

This assay validates the inhibitor's activity within a cellular context by measuring the phosphorylation of a key downstream JNK substrate, c-Jun, at Serine 63 or 73.[7][9]

Principle: Cultured cells are pre-treated with the JNK inhibitor and then stimulated with an agonist to activate the JNK pathway. Cells are lysed, and the proteins are separated by SDS-PAGE, transferred to a membrane, and probed with antibodies specific for phosphorylated c-Jun (p-c-Jun). The reduction in the p-c-Jun signal relative to controls indicates the inhibitor's efficacy.[7][10]

Materials:

• Cell line of interest (e.g., HeLa, HEK293)

• Cell culture medium and supplements

• Test Inhibitor and DMSO (vehicle control)

• JNK activator (e.g., Anisomycin, UV-C radiation, TNF-α)[1][7]

• Ice-cold Phosphate-Buffered Saline (PBS)

• Lysis Buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitor cocktails.[10][11]

• BCA Protein Assay Kit

• SDS-PAGE equipment and reagents

• PVDF or nitrocellulose membranes

• Blocking Buffer (e.g., 5% Bovine Serum Albumin (BSA) in TBST is recommended for phospho-proteins).[11]

• Primary Antibodies: Rabbit anti-phospho-c-Jun (Ser63 or Ser73), Rabbit anti-total c-Jun, and a loading control antibody (e.g., anti-GAPDH or anti-β-Actin).

• HRP-conjugated anti-rabbit secondary antibody

• Enhanced Chemiluminescence (ECL) detection reagents

Procedure:

• Cell Culture and Treatment:

  • Plate cells and grow to 70-80% confluency.

  • Pre-incubate cells with various concentrations of the JNK inhibitor (or DMSO vehicle) for 1-2 hours.[7]

  • Stimulate the cells with a JNK activator for a pre-determined optimal time (e.g., 25 ng/mL Anisomycin for 30 minutes). Include unstimulated and stimulated vehicle-only controls.[1]

• Cell Lysis:

  • Immediately after treatment, place plates on ice and wash cells twice with ice-cold PBS.[1]

  • Add ice-cold lysis buffer with inhibitors, scrape the cells, and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 20-30 minutes, then centrifuge at ~14,000 x g for 15 minutes at 4°C to pellet debris.

  • Collect the supernatant (protein lysate).

• Protein Quantification and Sample Preparation:

  • Determine the protein concentration of each lysate using a BCA assay.[1]

  • Normalize all samples to the same protein concentration (e.g., 20-30 µg per lane) with lysis buffer. Add 4x Laemmli sample buffer and boil at 95-100°C for 5 minutes.

• Western Blotting:

  • Separate protein samples via SDS-PAGE and transfer to a PVDF membrane.[7]

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.[11]

  • Incubate the membrane with primary antibody against p-c-Jun (e.g., 1:1000 dilution in 5% BSA/TBST) overnight at 4°C.[1]

  • Wash the membrane three times for 5-10 minutes each with TBST.

  • Incubate with HRP-conjugated secondary antibody (e.g., 1:5000 in blocking buffer) for 1 hour at room temperature.[1]

  • Wash again as in the previous step.

  • Apply ECL substrate and visualize bands using a digital imager.

• Re-probing: To ensure equal protein loading and to normalize the phospho-signal, the same membrane can be stripped and re-probed for total c-Jun and a housekeeping protein like GAPDH.[12]

Data Analysis:

• Quantify the band intensities using densitometry software.

• For each sample, calculate the normalized p-c-Jun signal: (p-c-Jun intensity / loading control intensity).

• Compare the normalized p-c-Jun signal in inhibitor-treated samples to the stimulated vehicle control to determine the percentage of inhibition.

By employing these standardized protocols, researchers can confidently generate, validate, and reproduce findings for Jnk-1-IN-5 and other JNK inhibitors, contributing to a more robust and reliable body of scientific knowledge.

References

• 1. benchchem.com [benchchem.com]
• 2. biorxiv.org [biorxiv.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. SP600125, an anthrapyrazolone inhibitor of Jun N-terminal kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Western blot for phosphorylated proteins | Abcam [abcam.com]
• 12. researchgate.net [researchgate.net]

JNK-IN-5 as a Chemical Probe for JNK1: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of JNK-IN-5 with other available chemical probes for c-Jun N-terminal kinase 1 (JNK1). JNKs are critical mediators of cellular responses to stress signals, playing roles in inflammation, apoptosis, and cell differentiation.[1] The development of potent and selective chemical probes is essential for dissecting the specific functions of JNK isoforms (JNK1, JNK2, and JNK3).[2][3] JNK-IN-5 has emerged as a potent and selective covalent inhibitor of JNK1, showing promise for investigating its role in various pathological conditions, such as pulmonary fibrosis.[4]

Comparative Analysis of JNK Inhibitors

The selection of an appropriate chemical probe depends on the specific experimental context, requiring a balance of potency, selectivity, and mechanism of action. While older inhibitors like SP600125 are widely used, they suffer from a lack of specificity.[2][5] Newer covalent inhibitors, such as JNK-IN-5 and JNK-IN-8, offer higher potency and improved selectivity profiles.

Inhibitor	Target(s)	Mechanism	IC50 (JNK1)	IC50 (JNK2)	IC50 (JNK3)	Key Off-Targets	Reference(s)
JNK-IN-5	JNK1, JNK2, JNK3	Covalent	~100 nM (cellular, p-c-Jun)	~100 nM (cellular, p-c-Jun)	~100 nM (cellular, p-c-Jun)	Not broadly profiled in public data	[6]
SP600125	JNK1, JNK2, JNK3	ATP-competitive, Reversible	40 nM	40 nM	90 nM	Numerous kinases (poorly selective)	[7][8]
JNK-IN-8	JNK1, JNK2, JNK3	Covalent, Irreversible	4.7 nM	18.7 nM	1 nM	MNK2, FMS (>10-fold selective)	[7][9]
Tanzisertib (CC-930)	JNK1, JNK2, JNK3	ATP-competitive, Reversible	61 nM (Ki = 44 nM)	5 nM	5 nM	ERK1 (0.48 µM), p38α (3.4 µM)	[7][10]
YL5084	JNK2 > JNK1	Covalent	335 M⁻¹s⁻¹ (kinact/KI)	7166 M⁻¹s⁻¹ (kinact/KI)	Not reported	Improved off-target profile vs JNK-IN-8	[11]
AS601245	JNKs	ATP-competitive, Reversible	80 nM	90 nM	230 nM	Lacks specificity	[5][]

JNK Signaling Pathway and Inhibitor Action

The JNK signaling cascade is a key component of the mitogen-activated protein kinase (MAPK) pathway. It is activated by various stress stimuli, leading to the sequential activation of a MAP3K, a MAP2K (MKK4/7), and finally JNK.[1][13] Activated JNK then phosphorylates a range of downstream targets, including the transcription factor c-Jun, to elicit a cellular response.[] JNK inhibitors block this final step.

JNK signaling cascade and point of inhibition.

Experimental Workflow for Characterizing JNK Inhibitors

A systematic approach is crucial for validating a chemical probe's utility. The workflow typically starts with biochemical assays to determine potency against the isolated enzyme, followed by cell-based assays to confirm target engagement and functional effects in a more physiological setting.

General workflow for kinase inhibitor evaluation.

Experimental Protocols

In Vitro Biochemical JNK Kinase Assay

This protocol measures the direct inhibitory effect of a compound on JNK kinase activity.

Materials:

• Recombinant active JNK1, JNK2, or JNK3 enzyme.

• Kinase Assay Buffer (e.g., 25 mM HEPES pH 7.4, 25 mM β-glycerophosphate, 25 mM MgCl₂, 2 mM DTT).

• JNK substrate (e.g., recombinant c-Jun or ATF2 protein).[13]

• ATP solution.

• Test compound (JNK-IN-5) and control inhibitors (e.g., SP600125).

• Detection reagent (e.g., ADP-Glo™ Kinase Assay kit or anti-phospho-substrate antibody).

• 384-well assay plates.

Procedure:

• Prepare serial dilutions of the test compound in DMSO.

• Add 1 µL of the diluted compound or DMSO (vehicle control) to the wells of a 384-well plate.[13]

• Add 2 µL of JNK enzyme (e.g., 5 ng/µL) diluted in Kinase Assay Buffer to each well.[13]

• Incubate for 10-15 minutes at room temperature to allow the inhibitor to bind to the kinase.

• Initiate the kinase reaction by adding 2 µL of a substrate/ATP mixture (e.g., 0.2 µg/µL c-Jun and 25 µM ATP) to each well.[13]

• Incubate the plate at 30°C for 60 minutes.[13]

• Stop the reaction and detect the kinase activity according to the manufacturer's instructions for the chosen detection method (e.g., luminescence for ADP-Glo or Western blot for phospho-c-Jun).

• Calculate IC50 values by plotting the percent inhibition against the log of the inhibitor concentration.

Cellular JNK Target Engagement Assay (Western Blot)

This protocol assesses the ability of an inhibitor to block JNK activity within a cellular context by measuring the phosphorylation of its direct substrate, c-Jun.

Materials:

• Cell line (e.g., HeLa or A375 cells).[6]

• Cell culture medium and supplements.

• JNK activator (e.g., Anisomycin or UV radiation).

• Test compound (JNK-IN-5).

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors).

• Primary antibodies: anti-phospho-c-Jun (Ser63), anti-total-c-Jun, anti-JNK, and a loading control (e.g., anti-GAPDH).

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate.

Procedure:

• Seed cells in multi-well plates and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of JNK-IN-5 or DMSO for 1-3 hours.[14]

• Stimulate the cells with a JNK activator (e.g., 10 µg/mL Anisomycin for 30 minutes) to induce JNK pathway activation.

• Wash the cells with ice-cold PBS and lyse them using lysis buffer.

• Determine the protein concentration of the lysates.

• Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane and probe with the primary antibody against phospho-c-Jun overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detect the signal using a chemiluminescent substrate.

• Strip the membrane and re-probe for total c-Jun, JNK, and the loading control to ensure equal loading and to normalize the phospho-c-Jun signal.

• Quantify the band intensities to determine the concentration-dependent inhibition of c-Jun phosphorylation.[6]

Conclusion

JNK-IN-5 is a potent, covalent chemical probe for the JNK family of kinases.[4][6] Its mechanism of action provides durable target inhibition that can be advantageous for cellular studies compared to reversible, ATP-competitive inhibitors like SP600125, which often suffer from poor selectivity.[5][8] While JNK-IN-8 offers a well-characterized pan-JNK inhibitor profile, JNK-IN-5 provides a valuable alternative tool for researchers.[9] As with any chemical probe, it is crucial to use appropriate controls, such as an inactive analog (like JNK-IN-6 for JNK-IN-5), and to confirm on-target effects in the cellular system of interest.[6] The provided data and protocols offer a framework for the effective use and comparison of JNK-IN-5 in elucidating the complex biology of JNK1.

References

• 1. JNK Signaling: Regulation and Functions Based on Complex Protein-Protein Partnerships - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Selective inhibitors for JNK signalling: a potential targeted therapy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selective inhibitors for JNK signalling: a potential targeted therapy in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Discovery of potent and selective covalent inhibitors of JNK - PMC [pmc.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Probe JNK-IN-8 | Chemical Probes Portal [chemicalprobes.org]
• 10. selleckchem.com [selleckchem.com]
• 11. Development of a Covalent Inhibitor of c-Jun N-Terminal Protein Kinase (JNK) 2/3 with Selectivity over JNK1 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safeguarding Your Research: Proper Disposal of Jnk-1-IN-5

For laboratory professionals dedicated to advancing scientific discovery, ensuring a safe and compliant research environment is paramount. This guide provides essential, step-by-step procedures for the proper disposal of Jnk-1-IN-5, a potent JNK1 inhibitor. Adherence to these protocols is critical for minimizing environmental impact and protecting personnel from potential hazards.

Hazard Identification and Safety Precautions

Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

• Eye Protection: Safety glasses or goggles must be worn.

• Lab Coat: A standard laboratory coat should be worn to protect from skin contact.

Step-by-Step Disposal Protocol

This protocol is based on best practices for the disposal of laboratory chemical waste and information from SDSs of similar kinase inhibitors.

• Initial Containment:

  • All disposable materials that have come into contact with Jnk-1-IN-5, such as pipette tips, tubes, and gloves, should be collected in a designated, clearly labeled, and sealed waste container.

  • For unused or expired Jnk-1-IN-5, do not mix with other waste streams. Keep it in its original container if possible.[1]

• Waste Categorization:

  • Jnk-1-IN-5 waste should be classified as hazardous chemical waste. Consult your institution's Environmental Health and Safety (EHS) department for specific local and national regulations.

• Labeling:

  • The waste container must be clearly labeled with "Hazardous Waste," the chemical name ("Jnk-1-IN-5"), and any other identifiers required by your institution.

• Storage:

  • Store the sealed hazardous waste container in a designated, secure area, away from incompatible materials. The storage area should be cool and dry.

• Final Disposal:

  • Arrange for pickup and disposal by a licensed hazardous waste disposal company, as coordinated through your institution's EHS office. Do not dispose of Jnk-1-IN-5 down the drain or in regular trash.[1]

Quantitative Data Summary

The following table summarizes key information for JNK inhibitors based on available Safety Data Sheets. This data should be considered representative for handling and disposal of Jnk-1-IN-5.

Parameter	JNK Inhibitor IX	JNK Inhibitor XVI	JNK Inhibitor II, Negative Control
CAS Number	312917-14-9	1410880-22-6[2]	54642-23-8[1]
Hazard Classification	Skin irritation 2, Eye irritation 2A, Specific target organ toxicity (single exposure) 3	Not classified as hazardous[2]	Not a hazardous substance or mixture[1]
Disposal Consideration	Dispose of in accordance with local, state, and federal regulations.	Dispose of in accordance with local, state, and federal regulations.[2]	Must be disposed of in accordance with national and local regulations.[1]

Visualizing Key Processes

To further aid in understanding the context and procedures, the following diagrams illustrate the JNK signaling pathway and a general workflow for chemical waste disposal.

Caption: Simplified JNK signaling pathway leading to apoptosis.

Caption: General workflow for laboratory chemical waste disposal.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]

Essential Safety and Operational Guide for Handling Jnk-1-IN-5

This document provides critical safety, handling, and disposal information for Jnk-1-IN-5, a potent JNK1 inhibitor. The following procedures are intended for researchers, scientists, and drug development professionals to minimize exposure risks and ensure a safe laboratory environment.

Physicochemical and Safety Data

The following table summarizes the known and anticipated properties of Jnk-1-IN-5, based on available data for similar JNK inhibitors.

Property	Value
Chemical Name	Jnk-1-IN-5 (Compound 14)
Target	c-Jun N-terminal kinase 1 (JNK1)
Potency	Sub-nanomolar efficacy[1]
Appearance	Likely a solid powder
Storage (Solid)	Store at room temperature in the continental US; may vary elsewhere. Refer to the Certificate of Analysis for specific recommendations.[1]
Storage (In Solution)	Follow guidelines for similar compounds; for example, store in DMSO at 4°C for short-term (weeks) or -80°C for long-term (months).
Hazard Class	Not officially classified, but should be handled as a hazardous substance. Similar compounds cause skin and eye irritation.[2]
Toxicity	The toxicological properties have not been thoroughly investigated. Handle with caution.
Solubility	Soluble in DMSO; not soluble in water.[3]

Personal Protective Equipment (PPE)

Due to its potency and the lack of comprehensive safety data, a stringent PPE protocol is mandatory when handling Jnk-1-IN-5.

Task	Required Personal Protective Equipment
Weighing and Aliquoting Powder	Double chemotherapy-rated gloves, disposable gown, N95 respirator, and safety glasses with side shields or a face shield.[4][5][6] To be performed in a certified chemical fume hood.
Preparing Stock Solutions	Double chemotherapy-rated gloves, disposable gown, and safety glasses with side shields or a face shield.[4][5][6] To be performed in a chemical fume hood.
Administering to Cell Cultures	Nitrile gloves and a laboratory coat. All manipulations should be conducted within a biological safety cabinet to maintain sterility and containment.[4]
Waste Disposal	Double chemotherapy-rated gloves, disposable gown, and safety glasses with side shields or a face shield.[4]

Operational Plan for Handling Jnk-1-IN-5

1. Receiving and Storage:

• Upon receipt, visually inspect the container for any signs of damage or leakage.

• Store the compound according to the manufacturer's recommendations, typically at room temperature for the solid form.[1]

• Log the compound in your chemical inventory system.

2. Preparation of Stock Solutions:

• Perform all work in a chemical fume hood.

• Wear the appropriate PPE as detailed in the table above.

• Use dedicated spatulas and weighing boats.

• To prepare a stock solution, slowly add the solvent (e.g., DMSO) to the vial containing the powder to avoid splashing.

• Ensure the vial is securely capped and vortexed until the compound is fully dissolved.

• Clearly label the stock solution with the compound name, concentration, solvent, date of preparation, and your initials.

3. Experimental Use:

• When diluting stock solutions or adding the compound to experimental systems, wear the specified PPE.

• For cell culture experiments, conduct all work in a biological safety cabinet to maintain sterility and containment.

Disposal Plan

All waste materials contaminated with Jnk-1-IN-5 must be treated as hazardous chemical waste.

• Solid Waste: Collect all contaminated solid waste, including gloves, gowns, pipette tips, and empty vials, in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Collect all liquid waste containing Jnk-1-IN-5 in a separate, sealed, and labeled hazardous waste container. Do not pour down the drain.

• Follow your institution's specific guidelines for the disposal of hazardous chemical waste.

Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO

• Calculate the mass of Jnk-1-IN-5 required to make the desired volume of a 10 mM solution. The molecular weight will be needed for this calculation.

• In a chemical fume hood, weigh the calculated amount of Jnk-1-IN-5 powder into a sterile, conical tube.

• Add the appropriate volume of sterile DMSO to the tube.

• Cap the tube securely and vortex at room temperature until the solid is completely dissolved.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C for long-term storage.

In Vitro Treatment of Cell Cultures

• Culture your cells of interest (e.g., A549, HUVECs) to the desired confluency in the appropriate growth medium.

• On the day of the experiment, prepare the final working concentrations of Jnk-1-IN-5 by diluting the stock solution in a fresh cell culture medium.

• Remove the existing medium from the cells and replace it with the medium containing the various concentrations of Jnk-1-IN-5. Include a vehicle control (e.g., medium with the same final concentration of DMSO).

• Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• After the incubation period, harvest the cells for downstream analysis (e.g., Western blotting, viability assays).

Western Blot Analysis of JNK Pathway Activation

• After treatment with Jnk-1-IN-5 and a positive control (e.g., anisomycin, UV radiation), wash the cells with ice-cold PBS.

• Lyse the cells in a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a standard protein assay (e.g., BCA assay).

• Denature the protein samples by boiling in Laemmli sample buffer.

• Load equal amounts of protein per lane onto an SDS-PAGE gel.

• Separate the proteins by electrophoresis and then transfer them to a PVDF or nitrocellulose membrane.

• Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against phospho-JNK, total JNK, phospho-c-Jun, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

• Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST and visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Signaling Pathway Diagram

The following diagram illustrates the canonical JNK signaling pathway, which is activated by various stress stimuli and plays a key role in cellular processes such as proliferation, apoptosis, and inflammation.[7][8][9] Jnk-1-IN-5 acts as an inhibitor of JNK1 in this pathway.

Caption: The JNK signaling cascade.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. medkoo.com [medkoo.com]
• 4. benchchem.com [benchchem.com]
• 5. 5. Personal Protective Equipment (PPE) | ATrain Education [atrainceu.com]
• 6. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 7. sinobiological.com [sinobiological.com]
• 8. anygenes.com [anygenes.com]
• 9. creative-diagnostics.com [creative-diagnostics.com]